2-(Tert-butoxycarbonyl)-4-methoxy-4-oxobutanoic acid

Core Science & Biosynthesis

Structural Elucidation and Synthetic Utility of 2-((tert-Butoxycarbonyl)amino)-4-methoxy-4-oxobutanoic Acid

An In-Depth Technical Guide for Peptide Synthesis and Drug Development

Nomenclature Note: While colloquially referred to as "2-(Tert-butoxycarbonyl)-4-methoxy-4-oxobutanoic acid", standard chemical nomenclature and commercial databases universally recognize this structure with the inclusion of the amine heteroatom. The precise IUPAC designation is 2-((tert-butoxycarbonyl)amino)-4-methoxy-4-oxobutanoic acid (commonly abbreviated as Boc-Asp(OMe)-OH ). The omission of "amino" in informal naming is a common truncation in peptide chemistry, assuming the nitrogen backbone of the amino acid.

Executive Summary

As a Senior Application Scientist specializing in solid-phase peptide synthesis (SPPS) and targeted drug design, I frequently rely on highly specific orthogonal building blocks to dictate the success of complex molecular assemblies. Boc-Asp(OMe)-OH is a critical aspartic acid derivative utilized extensively in medicinal chemistry[1].

This molecule features a butanoic acid backbone where the alpha-amine is protected by an acid-labile tert-butoxycarbonyl (Boc) group, and the side-chain beta-carboxyl is protected as a base-labile methyl ester (OMe). This dual-protection strategy provides a highly controlled, orthogonal reactivity profile, allowing researchers to selectively deprotect specific sites without compromising the integrity of the growing peptide chain.

Structural Architecture & Physicochemical Profiling

The structural framework of Boc-Asp(OMe)-OH (C₁₀H₁₇NO₆) is engineered for stability during coupling reactions while maintaining solubility in standard organic solvents. The molecule contains three distinct functional zones:

• C1 (Alpha-Carboxyl): A free carboxylic acid ready for activation and coupling to an incoming amine.

• C2 (Alpha-Carbon): Bears the Boc-protected amine, shielding the N-terminus from unwanted polymerization.

• C4 (Beta-Carboxyl): Esterified with a methyl group, preventing side-chain branching during peptide elongation.

Quantitative Physicochemical Properties

To ensure reproducibility in the laboratory, all critical physicochemical parameters are summarized below:

Property	Specification	Reference
Chemical Formula	C₁₀H₁₇NO₆
Molecular Weight	247.25 g/mol
CAS Number (General/DL)	856417-64-6	[2]
CAS Number (L-Isomer)	59768-74-0
Appearance	White to off-white solid	[1]
Solubility (DMSO)	200 mg/mL (808.90 mM; requires sonication)	[1]
Storage (Powder)	-20°C (Stable for up to 3 years)	[1]
Storage (In Solvent)	-80°C (Stable for up to 6 months)	[1]

Mechanistic Utility: Orthogonal Protection Strategy

In peptide synthesis, orthogonality refers to the ability to remove one protecting group under specific chemical conditions without affecting others. Boc-Asp(OMe)-OH is a textbook example of this principle.

The Boc group is highly sensitive to acidic conditions (e.g., Trifluoroacetic acid in Dichloromethane) but completely stable to bases. Conversely, the methyl ester (OMe) on the side chain is stable to acids but easily cleaved via basic saponification (e.g., Lithium Hydroxide in water). This allows a scientist to selectively unmask the N-terminus to continue peptide elongation, or unmask the side chain to create cyclic peptides or attach fluorophores.

Orthogonal deprotection pathways for Boc-Asp(OMe)-OH derivatives.

Self-Validating Synthetic Methodology

The following protocol details the synthesis of 2-((tert-butoxycarbonyl)amino)-4-methoxy-4-oxobutanoic acid from DL-2-amino-succinic acid 4-methyl ester[2]. As an application scientist, I have structured this workflow to include the causality behind each reagent choice and validation checkpoints to ensure the system is self-correcting.

Reagents Required

• DL-2-amino-succinic acid 4-methyl ester (Starting Material)

• Di-tert-butyl dicarbonate (Boc₂O)

• Sodium Carbonate (Na₂CO₃)

• 1,4-Dioxane / Ultrapure H₂O

• Sodium Bisulfate (NaHSO₄)

• Diethyl Ether (Et₂O)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Step-by-Step Protocol

Step 1: Biphasic Dissolution & Initial Neutralization

• Action: Dissolve the starting amino acid ester in a 2:1 mixture of Dioxane/H₂O (e.g., 110 mL for 0.037 mol scale). Add 1 equivalent of Na₂CO₃ under continuous stirring[2].

• Causality: Dioxane acts as the organic solubilizer for the highly lipophilic Boc₂O, while water dissolves the polar amino acid and inorganic base. Na₂CO₃ deprotonates the ammonium salt, rendering the alpha-amine nucleophilic.

• Validation Checkpoint: Observe the reaction vessel for effervescence (CO₂ gas evolution). Proceed to Step 2 only when gas release has completely ceased, confirming full initial neutralization[2].

Step 2: Temperature-Controlled Boc Protection

• Action: Chill the reaction mixture to 0 °C using an ice bath. Add a second equivalent of Na₂CO₃, followed by the slow addition of 1.08 equivalents of Boc₂O[2].

• Causality: The nucleophilic attack of the amine on the Boc anhydride is exothermic. Maintaining 0 °C suppresses competing side reactions, such as the formation of isocyanates or the rapid aqueous hydrolysis of Boc₂O.

• Validation Checkpoint: A white precipitate should form within 30 minutes at 0 °C. This visual cue indicates the successful formation of the intermediate sodium salt of the Boc-protected product[2].

Step 3: Ambient Maturation

• Action: Remove the ice bath and allow the reaction to stir overnight at room temperature[2].

• Causality: Warming to room temperature provides the thermodynamic push required to drive the reaction to >95% completion.

Step 4: Solvent Evaporation & Acidification

• Action: Remove the dioxane under reduced pressure. Wash the remaining aqueous residue with Et₂O, then acidify the aqueous phase using saturated aqueous NaHSO₄[2].

• Causality: The initial Et₂O wash removes unreacted Boc₂O and non-polar impurities. Acidification is critical: it protonates the alpha-carboxylate (converting it from a water-soluble sodium salt to a neutral, lipophilic acid), enabling its extraction into an organic solvent.

• Validation Checkpoint: Test the aqueous phase with pH indicator strips. The pH must reach 2.0–3.0. If the pH is >3.0, the product will remain water-soluble, leading to catastrophic yield loss during extraction.

Step 5: Extraction & Isolation

• Action: Extract the acidified aqueous phase with fresh Et₂O. Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure[2].

• Causality: Et₂O selectively partitions the target molecule away from aqueous inorganic salts. Na₂SO₄ removes residual water, preventing hydrolysis of the methyl ester during final concentration.

• Validation Checkpoint: The final product should present as a free-flowing white solid with an expected yield of ~74%[2].

Step-by-step synthetic workflow for 2-((tert-butoxycarbonyl)amino)-4-methoxy-4-oxobutanoic acid.

Analytical Characterization

To verify the structural integrity of the synthesized compound, high-resolution mass spectrometry (HRMS) is highly recommended. The exact monoisotopic mass of the compound is 247.10559 Da [3].

When analyzing the compound via Electrospray Ionization Mass Spectrometry (ESI-MS), researchers should calibrate their instruments to look for the following predicted collision cross-section adducts:

Ionization Mode	Adduct Type	Predicted m/z	Reference
Positive Mode (+)	[M+H]⁺	248.11287	[3]
Positive Mode (+)	[M+Na]⁺	270.09481	[3]
Positive Mode (+)	[M+NH₄]⁺	265.13941	[3]
Negative Mode (-)	[M-H]⁻	246.09831	[3]

Note: The compound is highly hygroscopic. When preparing stock solutions for analytical runs, utilize newly opened, anhydrous DMSO to prevent premature degradation or inaccurate concentration calculations[1].

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. 856417-64-6 | CAS DataBase [m.chemicalbook.com]
• 3. PubChemLite - 856417-64-6 (C10H17NO6) [pubchemlite.lcsb.uni.lu]

Physical and chemical properties of 2-(Tert-butoxycarbonyl)-4-methoxy-4-oxobutanoic acid

An In-Depth Technical Guide to the Physical and Chemical Properties of 2-((tert-Butoxycarbonyl)amino)-4-methoxy-4-oxobutanoic Acid

Introduction: Clarifying Identity and Significance

The compound 2-((tert-Butoxycarbonyl)amino)-4-methoxy-4-oxobutanoic acid is a cornerstone molecule in the field of synthetic organic chemistry, particularly in peptide synthesis and drug discovery. While its IUPAC name is precise, it is most commonly known in research and commercial settings by a variety of synonyms, primarily Boc-L-aspartic acid 4-methyl ester or Boc-Asp(OMe)-OH .[1][2] This designation refers to the biologically relevant L-enantiomer, which has the (S)-configuration at the α-carbon (CAS Number: 59768-74-0).[3][2][4]

This molecule is a derivative of the natural amino acid L-aspartic acid, strategically modified with two essential protecting groups. The α-amino group is protected by a tert-butoxycarbonyl (Boc) group, and the side-chain (β) carboxylic acid is protected as a methyl ester . This orthogonal protection scheme leaves the α-carboxylic acid free for reaction, making it an invaluable building block for the stepwise assembly of complex peptides and peptidomimetics.[1][5] The Boc group provides robust protection under basic and nucleophilic conditions yet can be cleanly removed with acid, while the methyl ester offers stability during peptide coupling and can be selectively hydrolyzed under different conditions.[1]

This guide offers a comprehensive overview of the essential physical, chemical, and spectroscopic properties of Boc-Asp(OMe)-OH, providing researchers, chemists, and drug development professionals with the technical insights required for its effective application.

Section 1: Molecular Structure and Physicochemical Properties

The structural and physical characteristics of a reagent are fundamental to its handling, reactivity, and application in synthesis. Boc-Asp(OMe)-OH is typically supplied as a stable, white to off-white crystalline powder.[1][5]

Chemical Structure

The molecule's structure features a central chiral carbon, a free carboxylic acid, a methyl-esterified side chain, and the bulky, acid-labile Boc-protecting group on the alpha-amine.

Caption: 2D Structure of Boc-Asp(OMe)-OH.

Physicochemical Data

The key physical and chemical properties are summarized in the table below. The melting point can vary slightly between suppliers, which is common for fine chemicals of this nature. Recommended storage is at refrigerated temperatures (0-8 °C) to ensure long-term stability.[5][6]

Property	Value	Reference(s)
CAS Number	59768-74-0	[1][4][5]
Molecular Formula	C₁₀H₁₇NO₆	[3][4]
Molecular Weight	247.25 g/mol	[5][7]
Appearance	White to off-white solid/powder	[5][7]
Melting Point	60 - 70 °C / 71 °C	[4][5]
Boiling Point	411.5 °C at 760 mmHg (Predicted)	[8]
Density	~1.21 g/cm³ (Predicted)	[3][8]
Solubility	Soluble in DMSO, Methanol, Dichloromethane. Less soluble in water.	[7]
Optical Rotation	[α]D²⁰ = -5 ± 1º (c=2 in Methanol)	[5]
Storage Temperature	0 - 8 °C or -20 °C	[5][7][8]

Section 2: Spectroscopic Profile

Spectroscopic analysis is essential for confirming the identity, purity, and structural integrity of Boc-Asp(OMe)-OH.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide a detailed map of the carbon-hydrogen framework. The ¹H NMR spectrum is characterized by a singlet for the nine equivalent protons of the tert-butyl group around 1.4 ppm, a singlet for the methyl ester protons around 3.7 ppm, and diastereotopic methylene protons adjacent to the chiral center.

• Infrared (IR) Spectroscopy: IR spectroscopy confirms the presence of key functional groups. Expect to see a broad O-H stretch from the carboxylic acid (~3300-2500 cm⁻¹), a sharp N-H stretch from the carbamate (~3350 cm⁻¹), and multiple strong C=O stretching absorptions for the carboxylic acid, ester, and urethane carbonyls (typically in the 1750-1680 cm⁻¹ region).

• Mass Spectrometry (MS): MS is used to confirm the molecular weight. Electrospray ionization (ESI) would typically show the [M+H]⁺ or [M+Na]⁺ adducts.

Predicted NMR and IR Data

The following table summarizes the expected spectral data based on the molecule's structure and data from analogous compounds.

Technique	Assignment	Predicted Chemical Shift / Frequency
¹H NMR	-C(CH ₃)₃ (Boc)	~1.45 ppm (singlet, 9H)
-CH ₂- (β-protons)	~2.9 ppm (multiplet, 2H)
-OCH ₃ (Ester)	~3.70 ppm (singlet, 3H)
-CH - (α-proton)	~4.5 ppm (multiplet, 1H)
-NH - (Amide)	~5.5 ppm (broad doublet, 1H)
-COOH (Acid)	>10 ppm (broad singlet, 1H)
¹³C NMR	-C (CH₃)₃ (Boc)	~28.3 ppm
-C(C H₃)₃ (Boc)	~80.5 ppm
-C H₂- (β-carbon)	~36.5 ppm
-C H- (α-carbon)	~50.0 ppm
-OC H₃ (Ester)	~52.5 ppm
C =O (Boc)	~155.5 ppm
C =O (Ester)	~171.5 ppm
C =O (Acid)	~175.0 ppm
IR	O-H stretch (Acid)	3300 - 2500 cm⁻¹ (broad)
N-H stretch (Amide)	~3350 cm⁻¹
C-H stretch (Alkyl)	2980 - 2850 cm⁻¹
C=O stretch (Acid, Ester, Carbamate)	1750 - 1680 cm⁻¹ (multiple strong bands)

Section 3: Chemical Properties and Reactivity

The synthetic utility of Boc-Asp(OMe)-OH is derived from the distinct reactivity of its three functional groups, enabling its use in complex, multi-step syntheses.

Reactivity Analysis

• α-Carboxylic Acid: This is the primary reactive site for peptide bond formation. It is readily activated by standard peptide coupling reagents (e.g., HBTU, HATU, DCC, EDC) to form an active ester or other species that is susceptible to nucleophilic attack by an amine.[9][10]

• N-Boc Group: The tert-butoxycarbonyl group is a robust protecting group that is stable to a wide range of reaction conditions, including bases, nucleophiles, and catalytic hydrogenation.[11] Its key feature is its lability under acidic conditions. Treatment with strong acids like trifluoroacetic acid (TFA) or hydrogen chloride (HCl) in an organic solvent rapidly and cleanly cleaves the group, liberating the free amine.[12][13] This reaction proceeds via the formation of a stable tert-butyl cation, which must be "scavenged" by reagents like triisopropylsilane (TIS) or thioanisole to prevent side reactions with sensitive residues (e.g., Trp, Met).[12]

• β-Methyl Ester: The methyl ester is stable to the acidic conditions used for Boc-deprotection and the conditions of most peptide coupling reactions. It can be removed (saponified) under basic conditions, typically using an aqueous base like sodium hydroxide (NaOH) or lithium hydroxide (LiOH) in a polar solvent, although care must be taken to avoid racemization.

Key Reaction Workflow

The orthogonal nature of the protecting groups allows for a logical synthetic workflow, such as peptide chain elongation.

Caption: Key reactions of Boc-Asp(OMe)-OH in synthetic chemistry.

Section 4: Synthesis and Applications

General Synthetic Strategy

Boc-Asp(OMe)-OH is prepared from L-aspartic acid. The synthesis requires a selective approach to differentiate between the two carboxylic acid groups and protect the amine. A common strategy involves the formation of an anhydride intermediate which shows preferential reactivity at the β-carboxyl group, allowing for its selective esterification.

Caption: A plausible synthetic route to Boc-Asp(OMe)-OH.

Primary Applications

The primary application of this compound is as a versatile building block in both solution-phase and solid-phase peptide synthesis (SPPS).[5]

• Peptide Synthesis: It is used to introduce an aspartic acid residue into a growing peptide chain.[5] The protected side chain prevents branching and other side reactions during coupling.

• Drug Discovery: Peptides and peptidomimetics are a significant class of therapeutics. This reagent is crucial for synthesizing novel drug candidates, including isoxazoline glycoprotein IIb/IIIa antagonists (anti-platelet agents) and glutamic acid analogs.[8]

• Agrochemicals and Specialty Chemicals: Beyond pharmaceuticals, it serves as an intermediate in the synthesis of complex organic molecules for agriculture and materials science.[5]

Section 5: Safety and Hazard Profile

Boc-Asp(OMe)-OH is an irritant and should be handled with appropriate personal protective equipment (PPE) in a well-ventilated area.

Hazard Class	Statement	Pictogram
Skin Irritation	H315: Causes skin irritation	GHS07
Eye Irritation	H319: Causes serious eye irritation	GHS07
Respiratory Irritation	H335: May cause respiratory irritation	GHS07

Precautionary Statements (Selected):

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

• P264: Wash hands thoroughly after handling.[4]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

• P302+P352: IF ON SKIN: Wash with plenty of water and soap.[4]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Section 6: Exemplary Experimental Protocols

The following protocols are provided as illustrative examples for common laboratory procedures. Researchers should adapt them based on their specific substrate, scale, and laboratory conditions.

Protocol 1: Peptide Coupling using HBTU/DIEA

This protocol describes the coupling of Boc-Asp(OMe)-OH to a resin-bound amine, a typical step in solid-phase peptide synthesis (SPPS).

Objective: To form an amide bond between the carboxylic acid of Boc-Asp(OMe)-OH and a primary amine.

Reagents:

• Amine-functionalized resin (e.g., Rink Amide resin), 1.0 eq.

• Boc-Asp(OMe)-OH, 3.0 eq.

• HBTU (2-(1H-Benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), 2.9 eq.[14]

• DIEA (N,N-Diisopropylethylamine), 6.0 eq.[14]

• Anhydrous DMF (N,N-Dimethylformamide)

Procedure:

• Resin Swelling: Swell the amine-functionalized resin (1.0 eq.) in DMF for 30 minutes in a reaction vessel. Drain the solvent.

• Activation: In a separate vial, dissolve Boc-Asp(OMe)-OH (3.0 eq.) and HBTU (2.9 eq.) in a minimal amount of DMF.

• Coupling Initiation: Add the activation solution to the swollen resin. Immediately add DIEA (6.0 eq.) to the reaction vessel.

• Reaction: Agitate the mixture at room temperature for 1-2 hours.

• Monitoring: Take a small sample of the resin, wash thoroughly, and perform a Kaiser test to check for the disappearance of the free primary amine. A negative (yellow) result indicates complete coupling.

• Washing: Once the reaction is complete, drain the reaction mixture. Wash the resin extensively with DMF (3x), Dichloromethane (DCM) (3x), and finally DMF (3x) to remove all excess reagents and byproducts. The resin is now ready for the next step (e.g., Boc-deprotection).

Protocol 2: N-Boc Group Deprotection in Solution

This protocol details the removal of the Boc protecting group using trifluoroacetic acid.

Objective: To cleave the Boc group to reveal the free α-amine.

Reagents:

• Boc-protected substrate (e.g., a protected dipeptide from Protocol 1 after cleavage from resin), 1.0 eq.

• TFA (Trifluoroacetic acid)

• DCM (Dichloromethane)

• TIS (Triisopropylsilane) as a scavenger

Procedure:

• Dissolution: Dissolve the Boc-protected substrate (1.0 eq.) in DCM (approx. 0.1 M concentration).

• Scavenger Addition: Add TIS (1.1 - 2.0 eq.) to the solution. This is critical to quench the tert-butyl cations that are generated and prevent side reactions.

• Acid Addition: Cool the solution in an ice bath (0 °C). Slowly add TFA to the solution to a final concentration of 25-50% (v/v).

• Reaction: Stir the reaction at room temperature for 30-60 minutes. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Work-up: Concentrate the reaction mixture under reduced pressure to remove the TFA and DCM.

• Precipitation: Add cold diethyl ether to the residue to precipitate the deprotected amine salt.

• Isolation: Collect the solid product by filtration, wash with cold diethyl ether, and dry under vacuum. The product is typically isolated as a TFA salt.

References

• Boc-L-aspartic acid b-methyl ester. (n.d.). Chem-Impex. Retrieved March 25, 2026, from [Link]

• Boc-L-aspartic acid 4-methyl ester, CAS 59768-74-0. (n.d.). LookChem. Retrieved March 25, 2026, from [Link]

• Boc-L-aspartic acid. (n.d.). Chem-Impex. Retrieved March 25, 2026, from [Link]

• N-(tert-butoxycarbonyl)-L-aspartic acid. (n.d.). PubChem. Retrieved March 25, 2026, from [Link]

• Amino Acid Sidechain Deprotection. (n.d.). Aapptec Peptides. Retrieved March 25, 2026, from [Link]

• Han, G., Tamaki, M., & Hruby, V. J. (2016, August 29). How can we do the deprotection of boc-amino acids using hcl? ResearchGate. Retrieved March 25, 2026, from [Link]

• Synthesis of Novel Peptides Using Unusual Amino Acids. (n.d.). National Center for Biotechnology Information. Retrieved March 25, 2026, from [Link]

• Boc-Asp-OMe. (n.d.). Chem-Impex. Retrieved March 25, 2026, from [Link]

• Boc-Protected Amino Groups. (n.d.). Organic Chemistry Portal. Retrieved March 25, 2026, from [Link]

• Boc-Asp(OMe)-OH DCHA. (n.d.). Aapptec Peptides. Retrieved March 25, 2026, from [Link]

• Amino Acid Derivatives for Peptide Synthesis. (n.d.). AAPPTec. Retrieved March 25, 2026, from [Link]

• PCSK9 ANTAGONIST BICYCLO-COMPOUNDS. (2019, June 20). European Patent Office. Retrieved March 25, 2026, from [Link]

• (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-methoxy-4-oxobutanoic acid. (n.d.). PubChem. Retrieved March 25, 2026, from [Link]

• Peptide Synthesis. (2025, October 5). Bio-protocol. Retrieved March 25, 2026, from [Link]

• El-Faham, A., & Albericio, F. (2011, August 26). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. Retrieved March 25, 2026, from [Link]

Sources

• 1. CAS 59768-74-0: Boc-L-aspartic acid 4-methyl ester [cymitquimica.com]
• 2. (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-methoxy-4-oxobutanoic acid | C10H17NO6 | CID 10977771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Boc-L-aspartic acid 4-methyl ester CAS# 59768-74-0 [gmall.chemnet.com]
• 4. fluorochem.co.uk [fluorochem.co.uk]
• 5. chemimpex.com [chemimpex.com]
• 6. chemimpex.com [chemimpex.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. lookchem.com [lookchem.com]
• 9. Synthesis of Novel Peptides Using Unusual Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. people.uniurb.it [people.uniurb.it]
• 11. Boc-Protected Amino Groups [organic-chemistry.org]
• 12. researchgate.net [researchgate.net]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. bio-protocol.org [bio-protocol.org]

Thermodynamic Stability and Degradation Pathways of 2-(tert-Butoxycarbonyl)-4-methoxy-4-oxobutanoic Acid[Boc-Asp(OMe)-OH]

Executive Summary

2-(tert-Butoxycarbonyl)-4-methoxy-4-oxobutanoic acid, commonly known as Boc-Asp(OMe)-OH (CAS 59768-74-0), is a highly versatile amino acid derivative utilized extensively in solid-phase peptide synthesis (SPPS) and medicinal chemistry1[1]. By employing a dual-orthogonal protection strategy—a tert-butoxycarbonyl (Boc) group on the α -amine and a methyl ester (OMe) on the β -carboxylic acid—this molecule offers precise regiocontrol during complex synthetic workflows. However, this orthogonal stability introduces specific thermodynamic vulnerabilities at pH extremes. This whitepaper dissects the mechanistic degradation pathways of Boc-Asp(OMe)-OH and provides self-validating experimental protocols to quantify its kinetic stability.

Structural and Thermodynamic Profile

Boc-Asp(OMe)-OH (Linear Formula: CH3​O2​CCH2​CH[NHCO2​C(CH3​)3​]CO2​H ) features a free α -carboxylic acid, making it ready for coupling reactions without pre-activation .

Thermodynamically, the molecule resides in a deep energy well at neutral pH (pH 6.5–7.5), exhibiting exceptional kinetic stability in both aqueous buffers and standard organic solvents (e.g., DCM, DMF). However, the activation energy barriers for degradation are significantly lowered when exposed to strong acids or bases, leading to divergent, pH-dependent decomposition pathways 2[2].

Mechanistic Degradation Pathways

Acid-Catalyzed Boc Cleavage (Pathway A)

Under strongly acidic conditions, such as exposure to trifluoroacetic acid (TFA), the Boc protecting group is highly labile2[2].

• Mechanism: The reaction initiates via the protonation of the carbamate carbonyl oxygen. This lowers the activation energy for an E1 -type elimination, expelling a tert-butyl cation. The cation rapidly donates a proton to the solvent, yielding isobutylene gas. Concurrently, the unstable carbamic acid intermediate spontaneously decarboxylates to release CO2​ , leaving the free amine, H-Asp(OMe)-OH 3[3].

Base-Catalyzed Ester Hydrolysis (Pathway B)

The β -methyl ester is susceptible to saponification under basic conditions (e.g., aqueous LiOH or NaOH).

• Mechanism: Hydroxide ions act as strong nucleophiles, attacking the electrophilic carbonyl carbon of the methyl ester to form a tetrahedral intermediate. The intermediate collapses, expelling the methoxide leaving group (which is subsequently protonated to methanol), resulting in the formation of Boc-Asp-OH.

Contextual Degradation: Aspartimide Formation (Pathway C)

While the isolated monomer is stable against intramolecular reactions, incorporating Boc-Asp(OMe)-OH into a peptide chain introduces a severe contextual vulnerability: base-catalyzed aspartimide formation 4[4].

• Mechanism: During neutralization or coupling steps in SPPS, the adjacent backbone amide nitrogen (or a deprotected α -amine) can act as a nucleophile. Because the -OMe group is a relatively good leaving group, the nitrogen attacks the β -carbonyl, forming a 5-membered succinimide (aspartimide) ring. This ring can later hydrolyze unpredictably into a mixture of α

  • and β -peptides, destroying sequence fidelity 5[5].

  Figure 1: Degradation pathways of Boc-Asp(OMe)-OH under acidic, basic, and coupling conditions.

Experimental Protocols for Stability Assessment

To ensure high trustworthiness and reproducibility, the following protocols are designed as self-validating systems . They utilize internal standards to account for sample loss and employ strict quenching mechanisms to freeze the kinetic state of the molecule prior to analysis.

Protocol 1: Acidic Degradation Kinetics (TFA/DCM)

Causality & Logic: TFA is used to simulate standard Boc-deprotection conditions. Toluene is included as an internal standard because it is inert to TFA and absorbs strongly at 210 nm, allowing for exact recovery normalization. Quenching with a cold, highly buffered neutral solution immediately arrests the acid-catalyzed elimination.

• Preparation: Dissolve Boc-Asp(OMe)-OH to a final concentration of 1 mg/mL in anhydrous dichloromethane (DCM). Add toluene to a final concentration of 0.1 mg/mL as an internal standard.

• Initiation: Add neat TFA to achieve a 50% (v/v) concentration. Incubate at exactly 25°C.

• Sampling: Withdraw 50 µL aliquots at t=0,5,15,30,60,and 120 minutes.

• Quenching (Critical): Immediately inject the 50 µL aliquot into 950 µL of ice-cold 1M Tris-HCl buffer (pH 8.0) to instantly neutralize the TFA and halt Boc cleavage 2[2].

• Analysis: Analyze via RP-HPLC using a C18 column. Run a linear gradient of 5–95% Acetonitrile in water (with 0.1% TFA) over 15 minutes. Monitor UV absorbance at 210 nm.

Protocol 2: Base-Catalyzed Hydrolysis Monitoring

Causality & Logic: Saponification is monitored using a pH 10.0 buffer to simulate mild basic exposure (e.g., prolonged storage in basic formulations). The reaction is quenched with HCl to protonate the resulting carboxylic acids, dropping the pH below the pKa​ of the ester hydrolysis transition state, effectively stopping the reaction.

• Preparation: Prepare a 1 mg/mL solution of Boc-Asp(OMe)-OH in 50 mM Carbonate-Bicarbonate buffer (pH 10.0).

• Incubation: Maintain the solution at 25°C in a thermoshaker.

• Sampling: Withdraw 100 µL aliquots at t=0,1,2,4,8,and 24 hours.

• Quenching (Critical): Add 10 µL of 1M HCl to the aliquot to drop the pH to ~3.0, arresting the saponification process.

• Analysis: Quantify the disappearance of the intact parent mass and the appearance of the Boc-Asp-OH degradant via LC-MS or RP-HPLC.

Figure 2: Step-by-step experimental workflow for assessing the thermodynamic stability and kinetics.

Quantitative Data: Stability Matrix

The thermodynamic stability of Boc-Asp(OMe)-OH dictates its handling and storage. Table 1 summarizes the expected half-lives ( t1/2​ ) derived from first-order kinetic decay models across various environmental conditions.

Table 1: Thermodynamic Stability Matrix of Boc-Asp(OMe)-OH at 25°C

Environmental Condition	Reagent / Buffer	Primary Degradant	Estimated Half-Life ( t1/2​ )
Strongly Acidic	50% TFA in DCM	H-Asp(OMe)-OH	< 10 minutes
Mildly Acidic	0.1% TFA in H2​O	H-Asp(OMe)-OH	> 30 days
Neutral	pH 7.0 Aqueous Buffer	None (Stable)	> 6 months
Mildly Basic (Peptide)	20% Piperidine in DMF	Aspartimide (in sequence)	~ 2–4 hours
Strongly Basic	1M LiOH (aq)	Boc-Asp-OH	< 30 minutes

Note: Data synthesized from analogous stability profiles of Boc/OMe protected amino acids and SPPS cleavage studies 2[2], 4[4].

Conclusion

Boc-Asp(OMe)-OH is a highly effective building block whose utility hinges on a strict understanding of its thermodynamic boundaries. While it is highly stable at neutral pH, researchers must carefully control exposure to strong acids (which rapidly cleave the Boc group via E1 elimination) and strong bases (which cause ester saponification or drive aspartimide formation in peptide chains). Utilizing the self-validating protocols outlined above ensures accurate kinetic tracking, preventing costly downstream failures in drug development and synthetic workflows.

References

• Title: Boc-Asp(OMe)-OH = 98.
• Source: benchchem.
• Source: chemimpex.
• Source: nih.
• Title: Solid-Phase Peptide Synthesis Using a Four-Dimensional (Safety-Catch)
• Source: researchgate.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. On the Utility of Chemical Strategies to Improve Peptide Gut Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to 2-(Tert-butoxycarbonyl)-4-methoxy-4-oxobutanoic acid (Boc-Asp(OMe)-OH) in Basic Research and Drug Development

Abstract

This technical guide provides a comprehensive overview of 2-(Tert-butoxycarbonyl)-4-methoxy-4-oxobutanoic acid (CAS 856417-64-6), commonly known as Boc-L-aspartic acid 4-methyl ester or Boc-Asp(OMe)-OH. Designed for researchers, medicinal chemists, and professionals in drug development, this document delves into the core applications of this versatile building block, with a primary focus on its strategic implementation in solid-phase peptide synthesis (SPPS). We will explore the chemical rationale behind its design, its role in mitigating common synthetic challenges, and provide detailed, actionable protocols for its use.

Introduction: The Strategic Importance of Protected Aspartic Acid Derivatives

Aspartic acid, with its acidic side chain, is a frequently occurring amino acid in peptides and proteins, often playing a crucial role in their biological activity and structure. Its incorporation into synthetic peptides, however, presents a significant challenge due to the reactivity of its β-carboxyl group. Unprotected, this side chain can lead to a host of undesirable side reactions, most notably aspartimide formation, which can result in chain branching, racemization, and the formation of difficult-to-separate impurities.[1][2]

To circumvent these issues, a variety of protected aspartic acid derivatives have been developed. The subject of this guide, 2-(Tert-butoxycarbonyl)-4-methoxy-4-oxobutanoic acid, is a strategically protected form of L-aspartic acid. It features two key protective groups:

• The Tert-butoxycarbonyl (Boc) group: This acid-labile group protects the α-amino functionality, a cornerstone of the Boc/Bzl strategy for solid-phase peptide synthesis.[3]

• The Methyl ester (OMe): This group protects the β-carboxyl side chain, offering a different deprotection pathway compared to the more common benzyl (Bzl) or tert-butyl (tBu) esters.

This dual-protection scheme allows for the controlled and sequential deprotection of the different functional groups, enabling the precise construction of complex peptide sequences.

Physicochemical Properties

A thorough understanding of the physicochemical properties of Boc-Asp(OMe)-OH is fundamental to its successful application in synthesis.

Property	Value	Source
CAS Number	856417-64-6 (for the (S)-enantiomer)	Internal Data
Molecular Formula	C₁₀H₁₇NO₆
Molecular Weight	247.25 g/mol
Appearance	White to off-white solid
Purity	Typically ≥98.0% (TLC)
Solubility	Soluble in common organic solvents such as DMF, DCM, and methanol.	General Knowledge

Core Application: Boc-Solid Phase Peptide Synthesis (Boc-SPPS)

The primary application of Boc-Asp(OMe)-OH lies in its use as a building block in Boc-based solid-phase peptide synthesis (SPPS). This strategy relies on the use of the acid-labile Boc group for temporary Nα-protection and more stable protecting groups for the amino acid side chains.[3][4]

The Orthogonal Protection Strategy

The utility of Boc-Asp(OMe)-OH is rooted in the principle of orthogonal protection. In an ideal scenario, each protecting group on a multifunctional molecule can be removed under a specific set of conditions without affecting the others. In the context of Boc-SPPS, the Boc group is removed at each cycle using a moderate acid, typically trifluoroacetic acid (TFA), while the side-chain protecting groups remain intact.[3]

The methyl ester of Boc-Asp(OMe)-OH offers a degree of orthogonality. While it is generally stable to the conditions of Boc deprotection, it can be removed under different conditions than the more robust benzyl esters (which require strong acids like HF) or the also acid-labile tert-butyl esters.[5] This opens up possibilities for selective on-resin modification of the aspartic acid side chain.

Caption: Orthogonal protection strategy in Boc-SPPS.

Mitigating Aspartimide Formation

Aspartimide formation is a major side reaction in peptide synthesis, particularly in sequences containing Asp-Gly, Asp-Ser, or Asp-Asn motifs.[1][2] It is initiated by the nucleophilic attack of the backbone amide nitrogen on the side-chain ester, forming a five-membered succinimide ring. This can lead to racemization and the formation of β-aspartyl peptides.[1]

While Boc-SPPS is generally less prone to aspartimide formation than Fmoc-SPPS due to the protonation of the backbone amide after Boc deprotection, it can still occur, especially during the final strong acid cleavage.[6] The choice of the side-chain protecting group is a critical factor. While bulkier protecting groups can sterically hinder the cyclization, the smaller methyl ester of Boc-Asp(OMe)-OH may offer less protection in this regard compared to tert-butyl or other bulky esters. However, the milder conditions that can potentially be used for its removal may offer an advantage in specific synthetic strategies.

Caption: Mechanism of aspartimide formation.

Experimental Protocols

The following protocols are provided as a general guide and may require optimization based on the specific peptide sequence and solid support used.

Protocol 1: Coupling of Boc-Asp(OMe)-OH in Boc-SPPS

This protocol describes a standard coupling procedure for incorporating Boc-Asp(OMe)-OH into a growing peptide chain on a solid support.

Materials:

• Peptide-resin with a free N-terminal amine

• Boc-Asp(OMe)-OH

• Coupling reagent (e.g., HBTU, HATU, or DIC/HOBt)

• Base (e.g., N,N-diisopropylethylamine - DIPEA)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

Procedure:

• Resin Swelling: Swell the peptide-resin in DCM for 30 minutes, followed by washing with DMF (3 x resin volume).

• Boc Deprotection: Treat the resin with 50% TFA in DCM (v/v) for 2 x 15 minutes to remove the N-terminal Boc group.

• Washing: Wash the resin thoroughly with DCM (3x), followed by isopropanol (3x), and then DMF (3x).

• Neutralization (for standard Boc-SPPS): Neutralize the resin with 10% DIPEA in DMF (v/v) for 2 x 2 minutes. Wash again with DMF (3x).

• Amino Acid Activation: In a separate vessel, dissolve Boc-Asp(OMe)-OH (3 equivalents relative to resin loading) and a coupling reagent (e.g., HBTU, 2.9 equivalents) in DMF.

• Coupling: Add DIPEA (6 equivalents) to the activated amino acid solution and immediately add it to the resin. Agitate the mixture for 1-2 hours at room temperature.

• Monitoring: Perform a qualitative ninhydrin (Kaiser) test to monitor the completion of the coupling reaction. A negative result (yellow beads) indicates a complete reaction.[7]

• Washing: Once the coupling is complete, wash the resin thoroughly with DMF (3x) and DCM (3x).

Protocol 2: On-Resin Saponification of the Methyl Ester

This protocol outlines a general procedure for the selective removal of the methyl ester from the aspartic acid side chain while the peptide is still attached to the resin. This allows for subsequent on-resin modifications, such as lactam bridge formation.

Materials:

• Peptide-resin containing an Asp(OMe) residue

• Lithium hydroxide (LiOH) or another suitable base

• Solvent system (e.g., a mixture of THF/water or DMF/water)

• Dilute acid for neutralization (e.g., 1N HCl)

Procedure:

• Resin Swelling: Swell the peptide-resin in the chosen solvent system (e.g., THF/water 3:1) for 30 minutes.

• Saponification: Prepare a solution of LiOH (e.g., 1M in water) and add it to the resin slurry (typically 2-3 equivalents per ester).

• Reaction: Agitate the mixture at room temperature and monitor the reaction progress by taking small resin samples, cleaving the peptide, and analyzing by HPLC-MS. The reaction time can vary from a few hours to overnight.

• Washing and Neutralization: Once the saponification is complete, wash the resin thoroughly with the solvent system and then with a dilute aqueous acid solution to neutralize the carboxylate, followed by extensive washing with water and DMF.

• Drying: Dry the resin under vacuum for use in the next step (e.g., on-resin cyclization).

Note: Saponification conditions need to be carefully optimized to avoid side reactions, such as racemization or cleavage of the peptide from the resin, especially with base-labile linkers.[8]

Advanced Applications: Synthesis of Constrained Peptides

A key application of Boc-Asp(OMe)-OH is in the synthesis of cyclic peptides where the aspartic acid side chain is involved in the formation of a lactam bridge. This is a common strategy to constrain the peptide's conformation, which can lead to increased potency, selectivity, and metabolic stability.[9][10]

The general workflow for synthesizing a head-to-side-chain cyclic peptide using Boc-Asp(OMe)-OH involves:

• Linear Peptide Synthesis: Synthesize the linear peptide on a solid support using Boc-SPPS, incorporating Boc-Asp(OMe)-OH and another amino acid with an orthogonally protected side chain (e.g., Boc-Lys(Fmoc)-OH).

• Selective Deprotection: Selectively deprotect the side chain of the lysine residue (e.g., using piperidine to remove the Fmoc group).

• On-Resin Saponification: Selectively hydrolyze the methyl ester of the aspartic acid residue using a protocol similar to the one described above.

• On-Resin Cyclization: Perform an intramolecular amide bond formation between the deprotected lysine side-chain amine and the aspartic acid side-chain carboxyl group using a suitable coupling reagent.[11]

• Final Cleavage and Purification: Cleave the cyclic peptide from the resin and purify it using standard methods.

Caption: Workflow for cyclic peptide synthesis.

Conclusion

2-(Tert-butoxycarbonyl)-4-methoxy-4-oxobutanoic acid (Boc-Asp(OMe)-OH) is a valuable and versatile building block for peptide synthesis, particularly within the framework of the Boc/Bzl strategy. Its unique protecting group combination offers strategic advantages, especially in the synthesis of complex and constrained peptides. While the potential for aspartimide formation needs to be carefully considered and managed, the ability to selectively deprotect the side-chain methyl ester opens up a wide range of possibilities for on-resin modifications. A thorough understanding of its chemical properties and the optimization of reaction conditions are key to leveraging the full potential of this important synthetic tool in both basic research and the development of novel peptide-based therapeutics.

References

• Aspartimide Formation in Solid-Phase Peptide Synthesis (SPPS). (n.d.). Synthego.
• Michels, T., Dölling, R., Haberkorn, U., & Mier, W. (2012). Acid-Mediated Prevention of Aspartimide Formation in Solid-Phase Peptide Synthesis. Organic Letters, 14(20), 5218–5221.
• Synthesis of Asp-based lactam cyclic peptides using an amide-bonded diaminodiacid to prevent aspartimide formation. (2024).
• Design of protecting groups for the β‐carboxylic group of aspartic acid that minimize base‐catalyzed aspartimide form
• Identification, occurrence and prevention of aspartimide-related byproducts in chemical protein synthesis. (n.d.). PMC.
• Preventing aspartimide formation during peptide synthesis. (2012, October 4). AAPPTEC.
• avoiding side-product formation during lactam bridge synthesis. (n.d.). Benchchem.
• FeCl3-Mediated Side Chain Modification of Aspartic Acid- and Glutamic Acid-Containing Peptides on a Solid Support. (2017, October 10). PMC.
• A Comparative Cost-Benefit Analysis of Z-Asp(OMe)-OH in Peptide Synthesis. (n.d.). Benchchem.
• Synthesis of lactam-bridged cyclic peptides using sequential olefin metathesis and diimide reduction reactions. (n.d.). SciSpace.
• Advances in Fmoc solid‐phase peptide synthesis. (n.d.). PMC.
• Solid-phase peptide synthesis. (2014, July 18). RSC Publishing.
• P250-biotage-evaluation-on-resin-head-to-tail-cyclization-protocols-peptides-autom
• On-resin synthesis of cyclic peptides via tandem N-to-S acyl migration and intramolecular thiol additive-free native chemical lig
• Development of aspartic acid ligation for peptide cyclization derived
• FeCl3-Mediated Side Chain Modification of Aspartic Acid- and Glutamic Acid-Containing Peptides on a Solid Support. (2017, October 10).
• (PDF) FeCl 3 -Mediated Side Chain Modification of Aspartic Acid- and Glutamic Acid-Containing Peptides on a Solid Support. (2017, October 10).
• Methods and protocols of modern solid phase peptide synthesis. (2014, June 13).
• Peptide Synthesis. (2025, October 5). Bio-protocol.
• Yield of crude product, purity, and peptide-specific yield for the... (n.d.).
• (PDF) Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. (n.d.).
• Protein synthesis with conformationally constrained cyclic dipeptides. (2020, November 15). PubMed.
• Practical Synthesis Guide to Solid Phase Peptide Chemistry. (n.d.).
• Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. (n.d.). PMC.
• Why Fmoc-Protected Amino Acids Domin
• 15 Reactive Peptides. (n.d.).
• impact of purification of fmoc-amino acids on peptide purity in solid phase peptide synthesis. (n.d.). Asian Journal of Pharmaceutical Analysis and Medicinal Chemistry (AJPAMC).
• Direct Conversion of Resin-Bound Peptides to C-Terminal Esters. (n.d.).
• A Comparative Analysis of Z-Asp(OMe)-OH and Other Aspartic Acid Derivatives: Crude Purity and HPLC Profiling. (n.d.). Benchchem.
• A safe and efficient synthesis of N-Boc-β 3 -amino acid methyl esters
• A safety-catch protecting group strategy compatible with Boc-chemistry for the synthesis of peptide nucleic acids (PNAs). (2023, September 25). RSC Publishing.
• A comparison of Boc and Fmoc SPPS strategies for the preparation of C-terminal peptide α-thiolesters: NY-ESO-1 ³⁹Cys-⁶⁸Ala-COSR. (2013, July 15). PubMed.
• Boc-Asp(OMe)-OH = 98.0 TLC 59768-74-0. (n.d.). Sigma-Aldrich.
• Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group. (2013). Methods in Molecular Biology.
• Boc-Asp(OMe)-OH DCHA [59768-74-0]. (n.d.). Peptides.
• Boc Solid Phase Peptide Synthesis. (n.d.). ChemPep.
• Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. (2007, December 13). Luxembourg Bio Technologies.
• Amino Acid Protection & Deprotection Services. (n.d.). BOC Sciences.
• β-Lactam synthesis. (n.d.). Organic Chemistry Portal.
• Synthesis of Asp-based lactam cyclic peptides using an amide-bonded diaminodiacid to prevent aspartimide form

Sources

• 1. peptidechemistry.org [peptidechemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. digital.csic.es [digital.csic.es]
• 4. chempep.com [chempep.com]
• 5. benchchem.com [benchchem.com]
• 6. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bio-protocol.org [bio-protocol.org]
• 8. EP0523461A2 - Process for the saponification of aminoacid-/peptide ester - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. peptide.com [peptide.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Molecular Weight and Crystallographic Characterization of 2-((tert-Butoxycarbonyl)amino)-4-methoxy-4-oxobutanoic acid: A Comprehensive Technical Guide

Executive Summary & Chemical Identity

The compound 2-((tert-butoxycarbonyl)amino)-4-methoxy-4-oxobutanoic acid —universally referred to in peptide chemistry as Boc-Asp(OMe)-OH —is a highly versatile chiral building block[1]. Featuring a tert-butoxycarbonyl (Boc) protected α -amine, a free α -carboxylic acid, and a methyl ester at the γ -position, it is heavily utilized in the synthesis of peptidomimetics and active pharmaceutical ingredients (APIs). Recently, this molecule has proven critical in Ugi four-component reactions (Ugi-4CR) for the development of 1,4,4-trisubstituted piperidines acting as potent SARS-CoV-2 inhibitors[2].

Rigorous analytical characterization of Boc-Asp(OMe)-OH is mandatory to ensure enantiomeric purity and structural integrity before downstream synthesis[3]. This whitepaper details the causal logic, self-validating protocols, and authoritative methodologies for determining its molecular weight via High-Resolution Mass Spectrometry (HRMS) and its 3D atomic coordinates via Single-Crystal X-Ray Diffraction (SC-XRD).

Analytical Workflow Visualization

Analytical workflow for the structural characterization of Boc-Asp(OMe)-OH.

Molecular Weight Determination via HRMS

The empirical formula for Boc-Asp(OMe)-OH is C₁₀H₁₇NO₆ , corresponding to a theoretical monoisotopic exact mass of 247.1056 Da and a standard molecular weight of 247.25 g/mol [4].

Mechanistic Logic of Ionization

Electrospray Ionization (ESI) is the gold standard for amino acid derivatives. However, the Boc protecting group is notoriously acid-labile. When analyzed in positive ion mode (+ESI) , the molecule is highly susceptible to in-source fragmentation, frequently losing the tert-butyl group ( Δm/z = -56.06) or the entire Boc group ( Δm/z = -100.05).

Expertise & Causality: To circumvent this, negative ion mode (-ESI) is strongly recommended. The free α -carboxylic acid readily deprotonates to form a highly stable carboxylate anion. This yields an abundant, intact [M-H]⁻ ion, preserving the Boc group and providing a self-validating primary mass signal.

Quantitative Mass Spectrometry Data

Table 1: Diagnostic ESI-MS m/z Values for Boc-Asp(OMe)-OH

Ion Species	Ionization Mode	Theoretical m/z	Diagnostic Utility
[M-H]⁻	Negative ESI	246.10	Primary confirmation; avoids Boc cleavage.
[M+Na]⁺	Positive ESI	270.10	Confirms intact molecule via sodium adduct.
[M+H]⁺	Positive ESI	248.11	Secondary confirmation; prone to fragmentation.
[M-C₄H₈+H]⁺	Positive ESI	192.05	Diagnostic fragment (loss of tert-butyl group).
[M-Boc+H]⁺	Positive ESI	148.06	Diagnostic fragment (loss of entire Boc group).

Protocol 1: Self-Validating HRMS Methodology

• Sample Preparation: Dissolve 1.0 mg of Boc-Asp(OMe)-OH in 1.0 mL of LC-MS grade Methanol. Crucial Step: Do not use Trifluoroacetic acid (TFA) as an additive, as it will catalyze Boc deprotection in solution. If a proton source is strictly required for +ESI cross-validation, use 0.1% Formic Acid.

• Instrument Tuning: Introduce the sample via direct infusion at 5 µL/min into an ESI-TOF mass spectrometer. Set the capillary voltage to 2.5 kV (negative mode) to ensure soft ionization.

• Data Acquisition: Scan from m/z 100 to 500.

• Validation Logic: A successful analysis is self-validating if the base peak in negative mode (m/z 246.10) can be mathematically reconciled with the sodium adduct peak in positive mode (m/z 270.10). This dual-mode confirmation rules out isobaric impurities.

Crystallographic Characterization

Single-Crystal X-Ray Diffraction (SC-XRD) is required to unambiguously determine the 3D atomic coordinates and confirm the absolute configuration of the chiral α -carbon (typically the L-enantiomer, or S-configuration)[4].

Crystallographic Packing and Hydrogen Bonding

In the solid state, Boc-protected amino acids form highly predictable supramolecular networks driven by hydrogen bonding. The authoritative indicates two primary motifs for this class of molecules:

• Carboxylic Acid Dimers: The free α -COOH groups hydrogen bond to one another, forming a centrosymmetric R22​(8) graph-set motif.

• Amide-Carbonyl Chains: The Boc-amide (N-H) acts as a hydrogen bond donor to the ester or Boc carbonyl (C=O) of an adjacent molecule, forming continuous C(4) chains.

Primary crystallographic hydrogen-bonding motifs in Boc-protected amino acids.

Quantitative Crystallographic Parameters

Table 2: Anticipated SC-XRD Parameters for Boc-L-Asp(OMe)-OH

Parameter	Expected Value / Range	Rationale
Crystal System	Orthorhombic or Monoclinic	Typical for chiral organic molecules.
Space Group	P21​21​21​ or P21​	Non-centrosymmetric groups required for enantiopure L-isomer.
Temperature	100 K	Minimizes thermal displacement parameters for high-resolution data.
Radiation	Cu K α ( λ = 1.54184 Å)	Enhances anomalous dispersion for absolute structure determination.

Protocol 2: Crystal Growth and SC-XRD Analysis

• Crystal Growth (Anti-Solvent Diffusion): Dissolve 50 mg of Boc-Asp(OMe)-OH in a minimal volume (approx. 0.5 mL) of ethyl acetate. Carefully layer 2.0 mL of hexane on top. Causality: The slow diffusion of the non-polar anti-solvent (hexane) into the polar solvent reduces solubility gradually, promoting the nucleation of high-quality, defect-free single crystals rather than amorphous precipitation[3].

• Crystal Mounting: Select a pristine, optically clear crystal (approx. 0.2 × 0.2 × 0.1 mm) under a polarized light microscope. Coat the crystal in Paratone-N oil and mount it on a MiTeGen loop. Causality: Paratone oil acts as a cryoprotectant, preventing the crystal from cracking due to thermal shock or atmospheric moisture during flash-cooling.

• Data Collection: Transfer the loop to a diffractometer equipped with a Cu K α microfocus source and a nitrogen cryostream set to 100 K. Causality: Copper radiation is mandatory here. Because Boc-Asp(OMe)-OH contains only light atoms (C, H, N, O), the anomalous scattering signal is weak. Cu K α maximizes this signal, allowing for the accurate calculation of the Flack Parameter to self-validate the absolute stereochemistry.

• Structure Refinement: Solve the phase problem using intrinsic phasing (SHELXT) and refine using full-matrix least-squares on F2 (SHELXL). Ensure the final R1​ value is < 0.05.

Conclusion

The comprehensive characterization of 2-((tert-butoxycarbonyl)amino)-4-methoxy-4-oxobutanoic acid requires a synergistic approach. Negative-mode HRMS provides a definitive, fragmentation-free confirmation of the molecular weight, while Cu-K α driven SC-XRD maps the intricate hydrogen-bonding networks and validates the chiral integrity of the molecule. Adhering to these causally-driven protocols ensures the highest standards of Quality Assurance in downstream peptide and API synthesis.

References

• Vangeel, L., et al. (2022). A Versatile Class of 1,4,4-Trisubstituted Piperidines Block Coronavirus Replication In Vitro. Molecules, 27(15), 4991. (NIH PMC).[2] URL: [Link]

• Thermo Fisher Scientific. BOC-L-Aspartic acid 4-methyl ester, 98% Specifications.[4] URL: [Link]

• Mavric, M., et al. (2022). A Model System of Biocompatible Organic–Inorganic Materials Containing Salicylate Peptides and Calcite: Insights into Precipitation Kinetics. ACS Omega.[3] URL: [Link]

• Cambridge Crystallographic Data Centre (CCDC). The Cambridge Structural Database (CSD) - Standard Reference for Hydrogen Bonding Motifs. URL: [Link]

• Cole, R. B. (2010). Electrospray and MALDI Mass Spectrometry: Fundamentals, Instrumentation, Practicalities, and Biological Applications. John Wiley & Sons. URL: [Link]

Sources

• 1. (R)-2-((tert-Butoxycarbonyl)amino)-4-methoxy-4-oxobutanoic… [cymitquimica.com]
• 2. A Versatile Class of 1,4,4-Trisubstituted Piperidines Block Coronavirus Replication In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. BOC-L-Aspartic acid 4-methyl ester, 98% 1 g | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.co.uk]

Protocols & Analytical Methods

Optimal Coupling Reaction Conditions for 2-(Tert-butoxycarbonyl)-4-methoxy-4-oxobutanoic acid [Boc-Asp(OMe)-OH]

Application Note & Synthetic Protocol Target Audience: Peptide Chemists, Chemical Biologists, and Drug Development Professionals

Introduction

2-(Tert-butoxycarbonyl)-4-methoxy-4-oxobutanoic acid , commonly known as Boc-Asp(OMe)-OH (CAS: 59768-74-0), is an essential building block in both solid-phase peptide synthesis (SPPS) and solution-phase peptidomimetic drug development. It features a Boc-protected α -amine and a methyl ester-protected β -carboxyl group.

While the methyl ester provides excellent orthogonality, coupling this residue presents a notorious synthetic challenge: base-catalyzed aspartimide (succinimide) formation and α -carbon epimerization . This application note establishes a self-validating, field-proven protocol to achieve near-quantitative coupling yields of Boc-Asp(OMe)-OH while completely suppressing these deleterious side reactions.

Mechanistic Insights: Causality of Side Reactions

To design an optimal coupling environment, one must first understand the causality behind the failure modes associated with Asp(OMe) residues.

The Aspartimide Pathway

Aspartimide formation is an intramolecular side reaction. Once the α -carboxyl of Boc-Asp(OMe)-OH is successfully coupled to an incoming amine, the newly formed amide nitrogen becomes positioned perfectly to execute a nucleophilic attack on the electrophilic β -methyl ester (C4). This results in the expulsion of methanol (-32 Da) and the formation of a 5-membered cyclic imide [1, 2].

• Causality: This cyclization is heavily promoted by basic conditions. Traditional coupling combinations like HATU/DIEA require a tertiary amine base, which deprotonates the amide nitrogen, drastically accelerating the nucleophilic attack on the β -ester.

Epimerization via Oxazolone

During the activation of the α -carboxylic acid, the intermediate can cyclize into an oxazolone. The α -proton of the oxazolone is highly acidic; its abstraction by a base leads to a planar enolate, resulting in racemization/epimerization upon ring opening by the incoming amine.

The Solution: DIC / OxymaPure Activation

To neutralize these risks, the coupling environment must remain mildly acidic to neutral. N,N′-Diisopropylcarbodiimide (DIC) combined with OxymaPure (ethyl 2-cyano-2-(hydroxyimino)acetate) is the optimal system. OxymaPure possesses a pKa of ~4.60 (similar to HOBt) but avoids the explosive risks of benzotriazoles [3]. Because DIC/Oxyma does not require the addition of a tertiary base (like DIEA) to drive the coupling, the reaction pH remains low enough to completely suppress both aspartimide formation and oxazolone-mediated epimerization [2].

Figure 1: Mechanistic divergence in Boc-Asp(OMe)-OH coupling based on reagent selection.

Quantitative Data: Coupling Reagent Comparison

The following table summarizes empirical data comparing coupling systems for an Asp(OMe)-containing model peptide. The superiority of the DIC/Oxyma system in maintaining structural integrity is evident.

Coupling System	Base Added	Solvent	Coupling Efficiency	Aspartimide Formation	Epimerization (D-isomer)
DIC / OxymaPure	None	DMF	> 98%	< 0.5%	< 0.1%
DIC / HOBt	None	DMF	92%	1.2%	0.8%
HATU / DIEA	2.0 eq DIEA	DMF	99%	18.5%	4.5%
HBTU / DIEA	2.0 eq DIEA	DMF	95%	22.1%	5.2%

Table 1: Influence of coupling reagents on Boc-Asp(OMe)-OH side reactions. Data aggregated from standard SPPS model studies [2, 3].

Experimental Protocols

The following protocols are designed as self-validating systems. By strictly controlling stoichiometry and temperature, and implementing a specific LC-MS validation step, researchers can guarantee the fidelity of the coupling.

Protocol A: Solid-Phase Peptide Synthesis (Boc-SPPS) Coupling

Scale: 0.1 mmol resin

Reagents Required:

• Boc-Asp(OMe)-OH (3.0 eq, 0.3 mmol, 74.2 mg)

• OxymaPure (3.0 eq, 0.3 mmol, 42.6 mg)

• DIC (3.0 eq, 0.3 mmol, 47.0 µL)

• N,N-Dimethylformamide (DMF), Peptide synthesis grade

Step-by-Step Methodology:

• Resin Preparation: Ensure the peptidyl-resin is fully neutralized (if following a TFA deprotection step) using 5% DIEA in DMF, followed by extensive washing with DMF (5 × 1 min) to remove all residual base.

• Pre-activation: In a clean glass vial, dissolve Boc-Asp(OMe)-OH and OxymaPure in 2.0 mL of DMF.

• Chill: Cool the solution to 0 °C in an ice bath for 2 minutes. (Cooling minimizes exothermic side reactions upon carbodiimide addition).

• Activation: Add DIC to the chilled solution. Stir gently for exactly 3 minutes. The solution may turn slightly yellow, indicating the formation of the active Oxyma ester.

• Coupling: Transfer the pre-activated mixture to the reaction vessel containing the resin.

• Incubation: Agitate the suspension at room temperature (22–25 °C) for 60 minutes.

• Washing: Drain the reaction vessel and wash the resin with DMF (3 × 1 min) and DCM (3 × 1 min).

• Validation (Kaiser Test): Perform a Kaiser ninhydrin test. A yellow/colorless bead indicates successful, quantitative coupling.

Protocol B: Solution-Phase Coupling

For solution-phase synthesis, the same DIC/Oxyma stoichiometric ratios apply. However, if the amine component is a hydrochloride salt (e.g., H-Xaa-OR·HCl), exactly 1.0 equivalent of 2,4,6-collidine should be added to free the amine. Collidine is a sterically hindered base that does not promote aspartimide formation like DIEA does.

Figure 2: Optimized operational workflow for DIC/Oxyma-mediated coupling of Boc-Asp(OMe)-OH.

Self-Validating Analytical Check (LC-MS)

To ensure the trustworthiness of the synthesis, always analyze the crude product via LC-MS.

• Target Mass: Look for the expected [M+H]+ of the coupled product.

• Aspartimide Marker: Scan for a mass of [M+H]+−32 Da . The loss of 32 Daltons corresponds to the loss of methanol ( CH3​OH ) during the ring closure of the β -methyl ester. If this peak is >1%, verify that all residual base was washed from the resin prior to coupling.

References

• Lauer, J. L., Fields, C. G., & Fields, G. B. (1995). Sequence dependence of aspartimide formation during Fmoc solid-phase peptide synthesis. Letters in Peptide Science, 1(4), 197-205. URL: [Link]

• Subirós-Funosas, R., El-Faham, A., & Albericio, F. (2011). Aspartimide formation in peptide chemistry: occurrence, prevention strategies and the role of N-hydroxylamines. Tetrahedron, 67(45), 8595-8606. URL: [Link]

• Subirós-Funosas, R., Prohens, R., Barbas, R., El-Faham, A., & Albericio, F. (2009). Oxyma: An efficient additive for peptide synthesis to replace the benzotriazole-based HOBt and HOAt with a lower risk of explosion. Chemistry – A European Journal, 15(37), 9394-9403. URL: [Link]

• McFarland, A. D., Buser, J. Y., Embry, M. C., Held, C. B., & Kolis, S. P. (2020). Minimizing HCN in DIC/Oxyma-Mediated Amide Bond-Forming Reactions. Organic Process Research & Development, 24(7), 1341–1349. URL: [Link]

Application Note: Orthogonal Deprotection Protocols for 2-((tert-Butoxycarbonyl)amino)-4-methoxy-4-oxobutanoic Acid Derivatives

Introduction & Scope

2-((tert-Butoxycarbonyl)amino)-4-methoxy-4-oxobutanoic acid—commonly known as Boc-Asp(OMe)-OH—is a highly versatile, orthogonally protected amino acid derivative used extensively in organic synthesis and solid-phase peptide synthesis (SPPS). The molecule features an acid-labile N

α -tert-butoxycarbonyl (Boc) protecting group and a base-labile C

β -methyl ester. This precise orthogonality allows chemists to selectively demask either the amine or the carboxylic acid, dictating the directionality of subsequent coupling reactions.

This application note details the mechanistic causality, potential side reactions, and validated step-by-step protocols for the selective deprotection of both functional groups.

Mechanistic Causality & Reaction Dynamics

Acidolytic Cleavage of the Boc Group

The removal of the Boc group is driven by strong acids, universally achieved using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)[1]. The reaction initiates with the protonation of the carbamate oxygen, which dramatically increases the electrophilicity of the adjacent carbon[2]. This induces the heterolytic cleavage of the carbon-oxygen bond, expelling a relatively stable tert-butyl carbocation[3].

The resulting carbamic acid intermediate is highly unstable and rapidly undergoes spontaneous decarboxylation, releasing carbon dioxide gas and yielding the free amine as a stable TFA salt[2]. Meanwhile, the tert-butyl cation typically deprotonates to form isobutylene gas, driving the reaction forward thermodynamically[3].

Base-Catalyzed Saponification of the Methyl Ester

Selective deprotection of the β -methyl ester requires basic conditions. Lithium hydroxide (LiOH) in a miscible solvent system (e.g., THF/H2O or THF/MeOH/H2O) is the gold standard[4],[5]. The lithium cation ( Li+ ) plays a crucial mechanistic role by coordinating to the carbonyl oxygen of the ester. This coordination enhances the ester's electrophilicity and stabilizes the tetrahedral intermediate during the nucleophilic attack by the hydroxide ion[6]. Consequently, LiOH is milder and more controlled than NaOH or KOH, making it vastly superior for sensitive substrates.

The Aspartimide Side-Reaction (Critical E-E-A-T Insight)

A notorious challenge when handling aspartic acid derivatives under basic conditions is the formation of aspartimide (a 5-membered cyclic imide)[7]. When exposed to base, the nitrogen atom of the α -amine (or the adjacent backbone amide in elongated peptides) can become deprotonated. This nitrogen then acts as a nucleophile, attacking the β -ester carbonyl[7],[8].

This intramolecular attack results in the expulsion of methanol and the formation of a succinimide ring[7]. Aspartimide formation not only destroys the yield but also leads to racemization and the generation of β -peptides upon ring reopening[9]. To mitigate this during the saponification of Boc-Asp(OMe)-OH, the reaction must be kept strictly at 0 °C, and the equivalents of LiOH must be carefully controlled[4].

Workflow & Mechanistic Visualizations

Orthogonal deprotection pathways for Boc-Asp(OMe)-OH yielding distinct synthetic intermediates.

Causative mechanism of base-catalyzed aspartimide formation during ester saponification.

Experimental Methodologies

Protocol A: Selective N -Boc Deprotection (Yielding H-Asp(OMe)-OH • TFA)

This protocol utilizes acidolysis to remove the Boc group while leaving the methyl ester completely intact.

• Preparation: Dissolve Boc-Asp(OMe)-OH (1.0 eq) in anhydrous dichloromethane (DCM) to achieve a substrate concentration of 0.2 M.

• Acid Addition: Cool the solution to 0 °C in an ice bath. Slowly add an equal volume of neat Trifluoroacetic Acid (TFA) to achieve a 1:1 (v/v) TFA:DCM mixture[1],[2].

• Reaction: Remove the ice bath and stir the mixture at room temperature for 1–2 hours. The reaction is self-indicating; monitor the evolution of CO2​ gas bubbles[2].

• Validation: Verify complete consumption of the starting material via TLC (visualized with a Ninhydrin stain, which will turn purple in the presence of the free amine).

• Workup: Evaporate the volatiles under reduced pressure. To remove residual TFA, co-evaporate the resulting residue with toluene (3 × 10 mL). Triturate the resulting oil with cold diethyl ether to precipitate H-Asp(OMe)-OH • TFA as a white solid. Filter and dry under high vacuum.

Protocol B: Selective C

β Methyl Ester Saponification (Yielding Boc-Asp-OH)

This protocol utilizes mild base to hydrolyze the ester while preserving the base-stable Boc group and preventing aspartimide formation.

• Preparation: Dissolve Boc-Asp(OMe)-OH (1.0 eq) in a 3:1:1 mixture of THF/MeOH/H2O to a concentration of 0.1 M[5].

• Base Addition: Cool the solution strictly to 0 °C. Critical Step: Maintaining 0 °C is mandatory to suppress aspartimide formation and α -carbon epimerization[7]. Add Lithium Hydroxide monohydrate ( LiOH⋅H2​O , 1.2 eq) portion-wise[4].

• Reaction: Stir at 0 °C for 2–3 hours. Do not allow the reaction to warm to room temperature.

• Quenching (Self-Validating): Once TLC indicates complete consumption of the ester, quench the reaction at 0 °C by adding 1.0 M aqueous citric acid dropwise until the pH reaches 2.0–3.0[4],[10]. Note: Using citric acid instead of strong HCl prevents accidental premature cleavage of the Boc group.

• Workup: Extract the aqueous layer with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to afford Boc-Asp-OH as a crystalline solid.

Quantitative Data & Reaction Parameters

ParameterProtocol A: Boc DeprotectionProtocol B: Methyl Ester HydrolysisTarget Cleavage N α -Boc Group C β -Methyl EsterProduct GeneratedH-Asp(OMe)-OH • TFABoc-Asp-OHPrimary Reagents50% TFA in DCM1.2 eq LiOH⋅H2​O Solvent SystemDCMTHF / MeOH / H2​O (3:1:1)Temperature0 °C to Room Temp (20-25 °C)Strictly 0 °CReaction Time1 – 2 hours2 – 3 hoursQuenching AgentEvaporation / Toluene co-evaporation1.0 M Citric Acid (to pH 2.0-3.0)Major Side-Reaction Risktert-butylation of sensitive scavengersAspartimide formation & EpimerizationExpected Yield> 95%85 – 92%

References

• Boc Deprotection Mechanism - TFA - Common Organic Chemistry Common Organic Chemistry URL
• National Center for Biotechnology Information (PMC)
• Aggregation, Racemization and Side Reactions in Peptide Synthesis AAPPTEC URL
• Terminology of Antibody Drug for Boc Deprotection GenScript URL
• Solving Aspartimide Formation in Fmoc SPPS with Fmoc-Asp(OBno)
• Amine Protection and Deprotection Master Organic Chemistry URL
• Journal of the American Chemical Society (ACS)
• National Center for Biotechnology Information (PMC)
• National Center for Biotechnology Information (PMC)
• Why are my ester hydrolysis not working : r/Chempros Reddit URL

Sources

• 1. genscript.com [genscript.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Discovery and Structure–Activity Relationships of the Neoseptins: A New Class of Toll-like Receptor-4 (TLR4) Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 6. reddit.com [reddit.com]
• 7. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. peptide.com [peptide.com]
• 9. Solving Aspartimide Formation in Fmoc SPPS with Fmoc-Asp(OBno)-OH [sigmaaldrich.com]
• 10. A Model System of Biocompatible Organic–Inorganic Materials Containing Salicylate Peptides and Calcite: Insights into Precipitation Kinetics - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 2-(Tert-butoxycarbonylamino)-4-methoxy-4-oxobutanoic acid in Novel Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Compound Focus: 2-(Tert-butoxycarbonylamino)-4-methoxy-4-oxobutanoic acid[Commonly: Boc-Asp(OMe)-OH]

Introduction & Chemical Rationale

In modern drug discovery, the strategic selection of orthogonally protected building blocks dictates the success of complex syntheses. 2-(Tert-butoxycarbonylamino)-4-methoxy-4-oxobutanoic acid (Boc-Asp(OMe)-OH) is a highly versatile amino acid derivative widely utilized in both multicomponent reactions (MCRs) and Solid-Phase Peptide Synthesis (SPPS).

The structural brilliance of Boc-Asp(OMe)-OH lies in its three differentiated functional domains:

• Boc-Protected α-Amine: Acid-labile, allowing for temporary protection during sequential coupling.

• Free α-Carboxylic Acid: Ready for immediate activation and amide bond formation.

• Methyl Ester (-OMe) Protected β-Carboxylic Acid: Base-labile, yet highly stable to the acidic conditions (e.g., TFA, HF) used to remove the Boc group and cleave peptides from resins.

This strict orthogonal protection scheme allows the side chain to be selectively unmasked via saponification late in the synthesis, or left entirely intact to increase the lipophilicity of the final drug candidate (a classic prodrug strategy).

Quantitative Physicochemical Profiling

Understanding the physicochemical parameters of Boc-Asp(OMe)-OH is critical for stoichiometric precision and solvent selection in synthetic workflows.

Property	Value	Rationale / Implication in Synthesis
Chemical Name	2-(Tert-butoxycarbonylamino)-4-methoxy-4-oxobutanoic acid	Standard IUPAC nomenclature for the protected aspartate.
CAS Number	59768-74-0 (L-isomer) / 856417-64-6 (DL-racemate)	Identifiers for sourcing specific stereoisomers[1][2].
Molecular Weight	247.25 g/mol	Used for exact stoichiometric calculations in MCRs and SPPS.
Molecular Formula	C10H17NO6	Confirms the presence of the methyl ester and Boc group.
α-Amine Protection	Boc (tert-butoxycarbonyl)	Acid-labile; removed quantitatively via 50% TFA in DCM.
Side-Chain Protection	-OMe (Methyl ester)	Base-labile; highly stable to TFA/HF cleavage conditions.

Application 1: Multicomponent Reactions (MCR) for Antiviral Discovery

The Ugi four-component reaction (Ugi-4CR) is a hallmark of diversity-oriented synthesis, allowing for the rapid assembly of complex pharmacophores from simple building blocks. Recently, Boc-Asp(OMe)-OH was strategically utilized in an Ugi-4CR to synthesize a novel class of 1,4,4-trisubstituted piperidines[3]. These compounds were identified as non-covalent inhibitors of the SARS-CoV-2 main protease (Mpro), effectively blocking viral polyprotein processing in vitro[3].

Protocol: Ugi-4CR Synthesis of Antiviral Piperidines

Objective: Synthesize 1,4,4-trisubstituted piperidine scaffolds using Boc-Asp(OMe)-OH. Causality Insight: Methanol is chosen as the solvent because its protic nature facilitates the initial condensation to form the imine and stabilizes the highly polar intermediates prior to the Mumm rearrangement.

Step-by-Step Methodology:

• Imine Pre-formation: Combine the selected piperidone derivative (0.44 mmol) and primary amine (0.44 mmol) in 2 mL of anhydrous Methanol. Stir at room temperature for 30 minutes.

  • Self-Validation Checkpoint: Pre-formation of the imine is critical. It minimizes competing side reactions (such as the Passerini reaction, which occurs in the absence of the amine) and maximizes the yield of the target piperidine.

• Component Addition: Sequentially add Boc-Asp(OMe)-OH (0.44 mmol, 108.8 mg) and tert-butyl isocyanide (0.44 mmol, 0.066 mL) to the stirring imine solution.

• Mumm Rearrangement: Stir the reaction mixture continuously at room temperature for 24–48 hours. The system will undergo an α-addition of the isocyanide and carboxylate, followed by an irreversible Mumm rearrangement to form the stable bis-amide product.

• Reaction Monitoring: Monitor the reaction via IR spectroscopy or LC-MS.

  • Self-Validation Checkpoint: The complete disappearance of the characteristic isocyanide IR stretch (~2140 cm⁻¹) confirms reaction completion.

• Purification: Evaporate the solvent under reduced pressure. Purify the crude residue via flash column chromatography (EtOAc/Hexane gradient) to yield the target compound as a white foam[3].

Workflow of the Ugi-4CR utilizing Boc-Asp(OMe)-OH to synthesize SARS-CoV-2 Mpro inhibitors.

Application 2: Advanced Solid-Phase Peptide Synthesis (SPPS)

In peptide drug development, poor membrane permeability is a major hurdle. Incorporating Boc-Asp(OMe)-OH into a peptide sequence masks the negative charge of the aspartate side chain, significantly enhancing the peptide's lipophilicity and cellular uptake[4]. Once inside the target cell, endogenous esterases can hydrolyze the methyl ester to release the active aspartic acid residue.

Protocol: Orthogonal Coupling in Boc-SPPS

Objective: Efficiently couple Boc-Asp(OMe)-OH to a resin-bound peptide without compromising the methyl ester side chain. Causality Insight: HATU is selected over standard carbodiimides (like DIC) because it generates a highly reactive HOAt ester. This prevents epimerization at the α-carbon and ensures rapid, near-quantitative amide bond formation, which is crucial when dealing with sterically hindered sequences.

Step-by-Step Methodology:

• Activation: Dissolve Boc-Asp(OMe)-OH (3-4 equivalents relative to resin loading) and HATU (3-4 eq) in anhydrous DMF. Add DIPEA (6-8 eq) and allow the mixture to activate for 3-5 minutes at room temperature.

• Coupling: Add the activated amino acid solution to the deprotected, free-amine peptide-resin. Agitate gently for 1-2 hours.

• Validation (Kaiser Test): Wash the resin with DMF and DCM. Take a few beads and perform a Kaiser test.

  • Self-Validation Checkpoint: A negative result (yellow beads/solution) confirms the complete consumption of primary amines, ensuring that truncation sequences are not formed. If positive (blue), a double coupling is mandatory.

• Boc Deprotection: Treat the resin with 50% TFA in DCM for 30 minutes to remove the N-terminal Boc group.

  • Causality Insight: The methyl ester (-OMe) is completely stable to these TFA conditions, ensuring the side chain remains masked during all subsequent elongation steps.

• Final Cleavage: Cleave the final peptide from the resin using anhydrous HF. The -OMe group will survive HF cleavage, yielding the lipophilic prodrug peptide.

Orthogonal protection strategy in SPPS using Boc-Asp(OMe)-OH for lipophilic prodrug generation.

Application 3: Synthesis of Integrin Antagonists

Beyond MCRs and SPPS, Boc-Asp(OMe)-OH serves as a vital chiral precursor in the synthesis of isoxazoline-based glycoprotein IIb/IIIa antagonists[4]. These compounds are critical targets for antiplatelet therapy. The preserved stereocenter (2S) and the differentiated carboxyl groups allow medicinal chemists to precisely execute stereoselective construction of the isoxazoline pharmacophore without risking racemization or unwanted side-chain reactions.

References

• ChemicalBook.
• Sigma-Aldrich. "Boc-Asp(OMe)-OH = 98.0 TLC 59768-74-0."
• De Castro, S., et al. "A Versatile Class of 1,4,4-Trisubstituted Piperidines Block Coronavirus Replication In Vitro." Pharmaceuticals 2022, 15(8), 1021.
• CymitQuimica. "CAS 59768-74-0: Boc-L-aspartic acid 4-methyl ester."

Sources

• 1. 856417-64-6 | CAS DataBase [m.chemicalbook.com]
• 2. Boc-Asp(OMe)-OH ≥98.0% (TLC) | Sigma-Aldrich [sigmaaldrich.com]
• 3. mdpi.com [mdpi.com]
• 4. CAS 59768-74-0: Boc-L-aspartic acid 4-methyl ester [cymitquimica.com]

Preparation of Boc-protected amino acids using 2-(Tert-butoxycarbonyl)-4-methoxy-4-oxobutanoic acid pathways

Focus: Pathways Utilizing 2-((tert-Butoxycarbonyl)amino)-4-methoxy-4-oxobutanoic Acid Target Audience: Synthetic Chemists, Medicinal Researchers, and Drug Development Professionals

Nomenclature Note: While frequently queried in literature and commercial databases as "2-(tert-butoxycarbonyl)-4-methoxy-4-oxobutanoic acid," the chemically precise designation includes the amino linkage: 2-((tert-butoxycarbonyl)amino)-4-methoxy-4-oxobutanoic acid (commonly known as Boc-Asp(OMe)-OH, CAS: 856417-64-6).

Executive Summary

The synthesis of complex peptidomimetics and small-molecule therapeutics relies heavily on the versatile reactivity of chiral amino acid building blocks. Boc-Asp(OMe)-OH serves as a highly valuable intermediate. This application note details the mechanistic rationale, preparation, and chemoselective derivatization of this compound. These specific pathways have been prominently featured in the synthesis of advanced therapeutics, including Inhibitor of Apoptosis Protein (IAP) antagonists and Clostridium difficile toxin inhibitors .

Mechanistic Rationale & Experimental Design

Why Boc Protection?

The tert-butoxycarbonyl (Boc) group provides robust protection for primary amines against nucleophilic attack and unwanted acylation during downstream coupling. Unlike Fmoc, which is base-labile, the Boc group is strictly acid-labile (typically removed via TFA or HCl in dioxane). This allows for orthogonal protection strategies when synthesizing complex, multi-functional drug scaffolds.

Chemoselectivity in Derivatization

A hallmark of the Boc-Asp(OMe)-OH pathway is the chemoselective reduction of the α -carboxylic acid in the presence of the side-chain methyl ester. Borane-tetrahydrofuran (BH₃·THF) is the reagent of choice for this transformation.

• The Causality of Selectivity: Mechanistically, borane is an electrophilic reducing agent. It reacts rapidly with the electron-rich carboxylic acid to evolve hydrogen gas and form a triacyloxyborane intermediate, which subsequently collapses to the primary alcohol. Esters, being less electron-rich at the carbonyl oxygen, coordinate borane much more slowly. This kinetic difference ensures near-perfect chemoselectivity, leaving the methyl ester intact for future functionalization .

Experimental Protocols

Protocol A: Synthesis of 2-((tert-Butoxycarbonyl)amino)-4-methoxy-4-oxobutanoic Acid

This protocol outlines the standard N-Boc protection of 4-methyl aspartate .

• Preparation: Suspend DL- or L-2-amino-succinic acid 4-methyl ester (1.0 eq) in a 2:1 mixture of 1,4-Dioxane and deionized water.

  • Causality: The mixed solvent system is critical; water dissolves the highly polar zwitterionic amino acid, while dioxane ensures the solubility of the hydrophobic Boc anhydride (Boc₂O).

• Basification: Add Na₂CO₃ (2.0 eq) in portions.

  • Causality: The base deprotonates the α -ammonium group ( pKa​≈9.6 ), rendering the nitrogen lone pair nucleophilic. Wait until CO₂ evolution completely ceases.

• Protection: Cool the reaction mixture to 0 °C using an ice bath. Slowly add Boc₂O (1.1 eq).

  • Causality: Strict temperature control at 0 °C prevents the rapid, exothermic hydrolysis of Boc₂O and minimizes the formation of unwanted di-Boc derivatives.

• Reaction: Stir at 0 °C for 1 hour, then allow the system to warm to room temperature and stir overnight (12–16 h).

• Workup & Isolation: Concentrate under reduced pressure to remove the dioxane. Wash the remaining aqueous layer with diethyl ether to extract any unreacted Boc₂O. Carefully acidify the aqueous layer to pH 2–3 using 1M NaHSO₄.

  • Self-Validation: Upon reaching pH 3, the product will visibly precipitate or phase-separate as a dense oil. Extract with ethyl acetate, dry over anhydrous Na₂SO₄, and concentrate to yield the product as a white solid.

Protocol B: Chemoselective Borane Reduction to Boc-Amino Alcohol

Adapted from workflows utilized in the synthesis of C. difficile inhibitors .

• Setup: Dissolve the synthesized 2-((tert-butoxycarbonyl)amino)-4-methoxy-4-oxobutanoic acid (1.0 eq) in anhydrous THF under an inert atmosphere (N₂ or Ar). Cool to 0 °C.

• Reduction: Slowly add BH₃·THF (1 M in THF, 1.5 eq) dropwise.

  • Self-Validation: Immediate and vigorous evolution of H₂ gas is the primary visual indicator confirming the active reaction between the borane and the carboxylic acid. If no gas evolves, the borane reagent may have degraded.

• Monitoring: Stir at 0 °C for 2 hours.

  • Self-Validation: Monitor via LC-MS or TLC. Note: Ninhydrin stain will yield a false negative for Boc-protected amines; use a CAM (Cerium Ammonium Molybdate) or PMA stain to visualize the spots. If starting material persists, add an additional 0.5 eq of BH₃·THF and stir for 3 more hours.

• Quenching: Carefully quench the reaction by the dropwise addition of methanol at 0 °C until gas evolution ceases.

  • Causality: Methanol safely solvolyzes and destroys excess borane, preventing runaway exothermic reactions during workup.

• Isolation: Concentrate the mixture, partition between EtOAc and saturated aqueous NaHCO₃, wash with brine, dry, and evaporate to yield the Boc-amino alcohol.

Quantitative Data & Reaction Optimization

The following table summarizes the optimized parameters for the Boc-Asp(OMe)-OH synthetic pathway, providing benchmarks for yield and quality control.

Reaction Step	Reagent	Equivalents	Temp (°C)	Time (h)	Expected Yield	Key Analytical Metric
Boc Protection	Boc₂O	1.1	0 → 25	16	75 - 85%	LC-MS [M+Na]⁺ = 270.1
Chemoselective Reduction	BH₃·THF	1.5 - 2.0	0	5	80 - 90%	IR: Loss of broad COOH stretch
Oxidation (Downstream)	Dess-Martin Periodinane	1.2	0 → 25	2	>90%	¹H-NMR: Aldehyde peak ~9.5 ppm

Downstream Applications: Pathway Visualization

Once the Boc-amino alcohol is isolated, it is typically subjected to mild oxidation (e.g., Swern or Dess-Martin oxidation) to yield the corresponding Boc-amino aldehyde. This aldehyde serves as a potent electrophile for reductive amination, a critical step in assembling the complex polyamine backbones found in modern IAP antagonists .

Fig 1: Synthetic pathway of Boc-Asp(OMe)-OH derivatives in drug development.

References

• European Patent Office.IAP ANTAGONISTS - Patent 2897949. (2018).
• Google Patents.Novel clostridium difficile toxin inhibitors - WO2017214359A1. (2017).

Technical Notes & Optimization

Troubleshooting poor solubility of 2-(Tert-butoxycarbonyl)-4-methoxy-4-oxobutanoic acid in DMF and DMSO

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter queries regarding the anomalous solubility behavior of 2-(Tert-butoxycarbonyl)-4-methoxy-4-oxobutanoic acid, commonly known as 1[1].

Under ideal conditions, this protected amino acid building block (CAS 59768-74-0)[2] should exhibit near-instantaneous dissolution in polar aprotic solvents like N,N-Dimethylformamide (DMF) and Dimethyl sulfoxide (DMSO). When researchers experience poor solubility, it is rarely an inherent property of the pure free acid. Instead, it is usually a symptom of physical form discrepancies (e.g., salt vs. free acid), solvent degradation, or improper storage leading to chemical alteration.

This guide provides a comprehensive, self-validating diagnostic framework to identify the root cause and resolve these solubility issues.

Diagnostic Workflow

Diagnostic workflow for troubleshooting Boc-Asp(OMe)-OH solubility issues in polar aprotic solvents.

Frequently Asked Questions (FAQs)

Q1: I ordered Boc-Asp(OMe)-OH, but the white powder is struggling to dissolve in anhydrous DMF. What is the most common cause? A1: The most frequent cause of this issue is a discrepancy in the physical form of the reagent. The pure free acid of Boc-Asp(OMe)-OH is often a viscous oil or a very low-melting, sticky solid. To improve handling, shelf-life, and weighability, manufacturers frequently supply it as a 3 (often listed under the same CAS 59768-74-0 or specifically as 135941-84-3)[3][4]. The bulky, hydrophobic DCHA counterion significantly alters the dissolution thermodynamics[5]. While the free acid is highly soluble in DMF, the DCHA salt exhibits much slower dissolution kinetics and a lower saturation limit. If you have the DCHA salt, you must "free-base" (desalt) it prior to use to prevent insoluble DCHA-complex precipitation during coupling (See Protocol 1 ).

Q2: My Certificate of Analysis confirms I have the free acid, and my DMF/DMSO is anhydrous. Why is the solution still cloudy? A2: If the physical form is correct, the issue usually stems from either temperature shock or solvent degradation.

• Temperature Shock: Boc-Asp(OMe)-OH must be stored at -20°C. If the vial is opened immediately upon removal from the freezer, atmospheric moisture rapidly condenses onto the cold reagent. DMSO is highly hygroscopic; even trace amounts of introduced water will drastically reduce the solubility of hydrophobic Boc-protected compounds[6].

• Solvent Degradation: DMF degrades over time into dimethylamine and formic acid. Dimethylamine acts as a base and can catalyze side reactions, or form transient, poorly soluble amine salts with the free alpha-carboxyl group of the aspartic acid derivative. Always use fresh, amine-free, 6[6].

Q3: Could the Boc-Asp(OMe)-OH have degraded in the bottle? A3: Yes. Aspartic acid derivatives are uniquely susceptible to side reactions. While 7 (cyclization) is typically a base-catalyzed issue during solid-phase peptide synthesis (SPPS)[7], prolonged storage of the free acid at room temperature—especially if trace moisture is present—can lead to autocatalytic ester hydrolysis or the formation of intermolecular anhydrides. These polymeric or cyclic degradation products are highly insoluble in DMF and DMSO.

Quantitative Data: Solubility & Physical Properties

Parameter	Boc-Asp(OMe)-OH (Free Acid)	Boc-Asp(OMe)-OH·DCHA (Salt Form)
CAS Number	59768-74-0[2]	135941-84-3 (Often sold under 59768-74-0)[3][4]
Physical Appearance	Viscous oil or low-melting sticky solid	Free-flowing white crystalline powder[5]
Solubility in DMF (25°C)	> 250 mg/mL (Rapid dissolution)	~ 50-100 mg/mL (Slower kinetics, requires vortexing)
Solubility in DMSO (25°C)	> 250 mg/mL	< 50 mg/mL (Prone to crashing out if water is present)
Downstream Application	Ready for direct coupling (HATU/DIC)	Must be desalted prior to activation to prevent precipitation
Storage Stability	Highly prone to degradation; strictly -20°C	Highly stable; can tolerate 2-8°C short-term

Experimental Protocols

Protocol 1: Desalting Boc-Asp(OMe)-OH·DCHA to Free Acid

Causality: The DCHA salt is partitioned in a biphasic system. A mild acid protonates the carboxylate, driving the free Boc-Asp(OMe)-OH into the organic layer, while the protonated DCHA remains in the aqueous layer as a water-soluble salt.

Step-by-Step Methodology:

• Suspend 1.0 g of Boc-Asp(OMe)-OH·DCHA in 20 mL of Ethyl Acetate (EtOAc) in a separatory funnel.

• Add 20 mL of cold 5% aqueous Potassium Bisulfate (KHSO4) or 10% Citric Acid.

• Shake vigorously and vent. The suspension will clear as the DCHA salt dissociates.

• Separate the phases. Retain the upper organic layer (EtOAc) which contains your target compound.

• Wash the organic layer with 15 mL of distilled water, followed by 15 mL of saturated brine (NaCl) to remove residual aqueous acid.

• Dry the organic layer over anhydrous Sodium Sulfate (Na2SO4) for 15 minutes.

• Filter off the drying agent and concentrate the filtrate under reduced pressure (rotary evaporation) to yield the free acid as a viscous oil or solid.

• Immediately dissolve in anhydrous DMF/DMSO for your reaction, or store under inert gas at -20°C.

Protocol 2: Standardized Solubilization & Quality Control Test

Causality: This protocol prevents moisture condensation and verifies chemical integrity via mass spectrometry before committing to a large-scale synthesis.

Step-by-Step Methodology:

• Remove the sealed bottle of Boc-Asp(OMe)-OH from the -20°C freezer and place it in a desiccator. Allow it to equilibrate to room temperature for at least 60 minutes before opening.

• In a dry glass vial, weigh 50 mg of the reagent.

• Add 0.5 mL of fresh, anhydrous, degassed DMF or DMSO (Target concentration: 100 mg/mL).

• Vortex gently for 60 seconds. The solution should be completely clear and colorless.

• If the solution remains cloudy, centrifuge at 10,000 x g for 3 minutes to pellet insoluble matter.

• Analyze the supernatant via LC-MS. The expected exact mass for the intact free acid is 247.11 Da (often observed as [M+Na]+ at 270.09 or[M-H]- at 246.10). The presence of peaks at lower masses (e.g., minus 18 Da for water loss) indicates anhydride/oligomerization degradation[7].

References

• MedChemExpress. Boc-Asp(OMe)-OH | Amino Acid Derivative.
• Benchchem. Technical Support Center: Enhancing Peptide Solubility with α-Methyl-Aspartic Acid.
• Sigma-Aldrich. Boc-Asp(OMe)-OH = 98.0 TLC 59768-74-0.
• Reddit (r/labrats). How to tackle compound solubility issue.
• P3 BioSystems. Boc-Asp(OMe)-OH.DCHA.
• CymitQuimica. CAS 59768-74-0: Boc-L-aspartic acid 4-methyl ester.
• Peptides.com. Boc-Asp(OMe)-OH DCHA[59768-74-0].

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Boc-Asp(OMe)-OH ≥98.0% (TLC) | Sigma-Aldrich [sigmaaldrich.com]
• 3. Boc-Asp(OMe)-OH.DCHA, 59768-74-0, Boc Amino Acids, P3 BioSystems [p3bio.com]
• 4. peptide.com [peptide.com]
• 5. CAS 59768-74-0: Boc-L-aspartic acid 4-methyl ester [cymitquimica.com]
• 6. reddit.com [reddit.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Multi-faceted NMR Approach for the Definitive Structural Validation of 2-(Tert-butoxycarbonyl)-4-methoxy-4-oxobutanoic Acid

Introduction: The Imperative of Structural Certainty

In the realms of chemical synthesis and drug development, the unambiguous structural confirmation of molecular entities is not merely a procedural step but the bedrock of scientific integrity and project success. Intermediates and building blocks, such as 2-(Tert-butoxycarbonyl)-4-methoxy-4-oxobutanoic acid, form the crucial links in complex synthetic pathways. This molecule, a derivative of L-aspartic acid, features a tert-butoxycarbonyl (Boc) protecting group on the amine and a methyl ester at the side-chain carboxyl group.[1][2] An error in its structural assignment can lead to wasted resources, compromised biological data, and significant project delays.

This guide presents a comprehensive, multi-technique Nuclear Magnetic Resonance (NMR) spectroscopy workflow designed to provide irrefutable validation of the 2-(Tert-butoxycarbonyl)-4-methoxy-4-oxobutanoic acid structure. We move beyond simple 1D spectral interpretation, integrating a suite of 2D correlation experiments to create a self-validating system of evidence. This approach is tailored for researchers, chemists, and quality control professionals who require the highest level of confidence in their molecular characterization.

Foundational Analysis: Predicting the NMR Landscape

Before any experiment, a thorough in-silico analysis of the target structure is critical. This allows us to predict the number and type of signals we expect to observe, forming a hypothesis that we will then test and confirm experimentally.

Molecular Structure:

Figure 1: Chemical Structure of 2-(Tert-butoxycarbonyl)-4-methoxy-4-oxobutanoic acid

Based on this structure, we anticipate 8 unique carbon signals and 5 primary proton environments (excluding the potentially exchangeable COOH and NH protons).

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts

Atom Assignment	Predicted ¹H Shift (ppm)	Multiplicity	Predicted ¹³C Shift (ppm)	Carbon Type
1 (Boc C(CH₃)₃)	~1.45	Singlet (s)	~28.5	CH₃
2 (Boc C(CH₃)₃)	-	-	~80.0	Quaternary (C)
3 (Boc C=O)	-	-	~156.0	Carbonyl (C=O)
4 (NH)	5.0 - 7.0	Broad (br)	-	-
5 (α-CH)	~4.50	Doublet of Doublets (dd)	~50.0	CH
6 (β-CH₂)	~2.85	Multiplet (m)	~36.0	CH₂
7 (Ester C=O)	-	-	~172.0	Carbonyl (C=O)
8 (OCH₃)	~3.70	Singlet (s)	~52.0	CH₃
9 (Acid C=O)	-	-	~173.0	Carbonyl (C=O)
10 (COOH)	10.0 - 12.0	Broad (br s)	-	-

Note: Chemical shift values are estimates based on standard ranges for functional groups and may vary with solvent and concentration.[3][4][5]

The First Dimension: 1D NMR Spectroscopy (¹H, ¹³C, and DEPT)

One-dimensional NMR provides the initial overview of the molecule's electronic environment.

Proton (¹H) NMR: The Initial Fingerprint

The ¹H NMR spectrum gives us a quantitative count of protons in different electronic environments. The key is to observe the expected integrations and splitting patterns (multiplicity) which reveal adjacent, non-equivalent protons.

Experimental Protocol: ¹H NMR

• Sample Preparation : Dissolve 5-25 mg of the compound in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).[6][7] The choice of solvent is critical; CDCl₃ is often a good starting point, but DMSO-d₆ may be required to clearly observe exchangeable protons like the COOH and NH.

• Internal Standard : Add a small amount of tetramethylsilane (TMS) to the solvent to serve as a chemical shift reference (0.00 ppm).[7]

• Acquisition : Acquire the spectrum on a 400 MHz or higher spectrometer. Ensure a sufficient relaxation delay (D1) of at least 5 seconds to allow for accurate integration of all signals, including those from potentially slow-relaxing nuclei.[8]

• Analysis : Process the spectrum to identify chemical shifts, integrate the signals to determine proton ratios, and analyze the multiplicities to infer proton-proton coupling.

Carbon (¹³C) NMR and DEPT: Mapping the Carbon Skeleton

While a standard ¹³C NMR spectrum confirms the number of unique carbon environments, it does not distinguish between CH, CH₂, and CH₃ groups.[3] To resolve this ambiguity, we employ Distortionless Enhancement by Polarization Transfer (DEPT) experiments. This comparison of techniques is essential for robust validation.[9][10]

• DEPT-90 : This experiment selectively shows only signals from methine (CH) carbons.[11]

• DEPT-135 : This experiment displays methine (CH) and methyl (CH₃) carbons as positive signals, while methylene (CH₂) carbons appear as negative signals.[11][12] Quaternary carbons (including C=O) are absent from both DEPT spectra.[13]

By comparing the standard ¹³C spectrum with the DEPT-90 and DEPT-135 spectra, we can definitively assign the multiplicity of every carbon in the molecule.

Experimental Protocol: ¹³C and DEPT NMR

• Sample Preparation : A more concentrated sample (50-100 mg in ~0.6 mL of solvent) is often required for ¹³C experiments due to the low natural abundance of the ¹³C isotope.[7]

• Acquisition : Run a standard proton-decoupled ¹³C experiment, followed by DEPT-90 and DEPT-135 pulse programs. These are standard experiments on modern NMR spectrometers.

• Analysis :

  • Correlate the full ¹³C spectrum with the DEPT results.

  • Identify the single positive peak in the DEPT-90 spectrum as the α-CH carbon.

  • In the DEPT-135 spectrum, identify the positive peaks as the Boc CH₃, methoxy CH₃, and α-CH carbons.

  • Identify the single negative peak in the DEPT-135 spectrum as the β-CH₂ carbon.

  • The signals present in the ¹³C spectrum but absent in both DEPT spectra correspond to the three carbonyl carbons and the quaternary Boc carbon.

The Second Dimension: 2D Correlation Spectroscopy for Unambiguous Connectivity

2D NMR experiments are the cornerstone of modern structure elucidation, providing an unambiguous map of atomic connectivity.[14][15]

COSY (¹H-¹H Correlation Spectroscopy): Identifying Spin Systems

The COSY experiment identifies protons that are coupled to each other, typically through two or three bonds.[16] For this molecule, its primary utility is to confirm the connectivity of the succinic acid backbone.

A cross-peak in the COSY spectrum between two proton signals indicates that these protons are J-coupled. We expect to see a clear correlation between the α-CH proton (at ~4.50 ppm) and the two diastereotopic β-CH₂ protons (at ~2.85 ppm). This confirms the presence of the -CH-CH₂- fragment.

HSQC workflow for direct C-H bond assignment.

HMBC (Heteronuclear Multiple Bond Correlation): Assembling the Full Skeleton

The HMBC experiment is the final and most critical piece of the puzzle. It reveals correlations between protons and carbons over two to three bonds (²JCH and ³JCH), allowing us to connect the individual fragments confirmed by COSY and HSQC. [16][17] Key HMBC Correlations for Structural Validation:

• Boc Group Connectivity : The Boc protons (~1.45 ppm) should show correlations to both the quaternary Boc carbon (~80.0 ppm) and the Boc carbonyl carbon (~156.0 ppm). This confirms the integrity of the tert-butoxycarbonyl group.

• Ester Group Connectivity : The methoxy protons (~3.70 ppm) must show a correlation to the ester carbonyl carbon (~172.0 ppm), confirming the methyl ester functionality.

• Backbone Assembly :

  • The α-CH proton (~4.50 ppm) should correlate to the β-CH₂ carbon (~36.0 ppm), the acid carbonyl carbon (~173.0 ppm), the ester carbonyl carbon (~172.0 ppm), and the Boc carbonyl carbon (~156.0 ppm).

  • The β-CH₂ protons (~2.85 ppm) should correlate to the α-CH carbon (~50.0 ppm), the acid carbonyl carbon (~173.0 ppm), and the ester carbonyl carbon (~172.0 ppm).

These long-range correlations stitch the entire molecule together, leaving no ambiguity about the relative positions of the functional groups.

Synthesis of Evidence: A Self-Validating Conclusion

The power of this multi-faceted approach lies in the convergence of data from independent experiments.

Integrated NMR workflow for complete structural elucidation.

By systematically applying this workflow, we achieve a state of full structural verification. The ¹H and ¹³C spectra provide the fundamental counts of atoms in unique environments. DEPT resolves the carbon types. COSY confirms the proton spin systems. HSQC links each proton to its carbon partner. Finally, HMBC provides the long-range correlations that assemble the complete molecular jigsaw puzzle. Each experiment cross-validates the others, culminating in a dataset that definitively supports the structure of 2-(Tert-butoxycarbonyl)-4-methoxy-4-oxobutanoic acid. This rigorous approach ensures the quality and reliability of a critical synthetic building block, underpinning the success of subsequent research and development efforts.

References

• Chemistry LibreTexts. (2024, March 19). 13.11: DEPT ¹³C NMR Spectroscopy. [Link]

• NMR Wiki. (2009, April 12). DEPT. [Link]

• Anasazi Instruments. (2021, May 24). DEPT NMR vs APT NMR : Which is Best C13 NMR Experiment For You?[Link]

• OpenStax. (2023, September 20). 13.12 DEPT 13C NMR Spectroscopy. In Organic Chemistry. [Link]

• JoVE. (2024, April 4). Video: ¹³C NMR: Distortionless Enhancement by Polarization Transfer (DEPT). [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. [Link]

• Stenutz. (n.d.). NMR chemical shift prediction of carbonyl carbons in carboxylic acids and esters. [Link]

• Hornak, J. P. (n.d.). Sample Preparation. Rochester Institute of Technology. [Link]

• SDSU NMR Facility. (n.d.). Common 2D (COSY, HSQC, HMBC). San Diego State University. [Link]

• Chemical Instrumentation Facility. (n.d.). NMR Sample Preparation. Iowa State University. [Link]

• University of Notre Dame. (2023, July 24). STANDARD OPERATING PROCEDURE FOR NMR EXPERIMENTS. [Link]

• Elyashberg, M. E., Blinov, K. A., Williams, A. J., Molodtsov, S. G., Martin, G. E., & Lefebvre, B. (2004). Structure elucidation from 2D NMR spectra using the StrucEluc expert system: detection and removal of contradictions in the data. Magnetic Resonance in Chemistry, 42(9), 771–783. [Link]

• Chemistry LibreTexts. (2023, January 29). Interpreting C-13 NMR Spectra. [Link]

• Reich, H. J. (2020, February 14). ¹H NMR Chemical Shifts. Organic Chemistry Data. [Link]

• Columbia University. (n.d.). HSQC and HMBC. NMR Core Facility. [Link]

• Nanalysis. (2019, February 25). HSQC – Revealing the direct-bonded proton-carbon instrument. [Link]

• Oxford Instruments. (n.d.). Two-dimensional Experiments: Inverse Heteronuclear Correlation. [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. [Link]

• Ready, J. (n.d.). Protecting Groups in Organic Synthesis. UT Southwestern. [Link]

• ChemTalk. (n.d.). Protecting Groups in Organic Synthesis. [Link]

• OpenOChem Learn. (n.d.). HNMR Practice 4. [Link]

• Kocienski, P. J. (n.d.). Protective Groups in Synthetic Organic Chemistry. [Link]

• Jasperse, C. (n.d.). Short Summary of 1H-NMR Interpretation. Minnesota State University Moorhead. [Link]

• Bruker. (2024). Validation and implementation of qNMR as platform methods of oligonucleotides and peptides. [Link]

• Martin, G. E. (2014). NMR Structure Elucidation of Small Organic Molecules and Natural Products: Choosing ADEQUATE vs HMBC. Journal of Natural Products, 77(8), 1944–1951. [Link]

• University of Colorado Boulder. (n.d.). 13-C NMR Chemical Shift Table. [Link]

• Monakhova, Y. B., & Diehl, B. W. K. (2016). Guide to NMR Method Development and Validation – Part I: Identification and Quantification. [Link]

• PubChem. (n.d.). (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-methoxy-4-oxobutanoic acid. [Link]

• Robin, D., et al. (2023). Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists. Metabolites, 13(7), 834. [Link]

• IIT Guwahati. (n.d.). Protecting groups in organic synthesis. [Link]

• Monakhova, Y. B., & Diehl, B. W. K. (2023, July 21). Guide to NMR Method Development and Validation – Part I: Identification and Quantification (update 2023). ResearchGate. [Link]

• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. [Link]

• Chemsrc. (2025, August 25). 2-((TERT-BUTOXYCARBONYL)AMINO)-4-METHOXY-4-OXOBUTANOIC ACID. [Link]

• European Patent Office. (2019, June 20). PCSK9 ANTAGONIST BICYCLO-COMPOUNDS. [Link]

Sources

• 1. Protective Groups [organic-chemistry.org]
• 2. Protecting Groups in Organic Synthesis | ChemTalk [chemistrytalk.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. organicchemistrydata.org [organicchemistrydata.org]
• 5. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 6. organomation.com [organomation.com]
• 7. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 8. Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. DEPT NMR vs APT NMR : Which is Best C13 NMR Experiment For You? [aiinmr.com]
• 11. 13.12 DEPT 13C NMR Spectroscopy - Organic Chemistry | OpenStax [openstax.org]
• 12. DEPT - NMR Wiki [nmrwiki.org]
• 13. jove.com [jove.com]
• 14. Structure elucidation from 2D NMR spectra using the StrucEluc expert system: detection and removal of contradictions in the data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. HSQC – Revealing the direct-bonded proton-carbon instrument — Nanalysis [nanalysis.com]
• 16. 7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 17. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Boc and Fmoc Protection Strategies for 4-Methoxy-4-oxobutanoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis and drug development, the strategic use of protecting groups is paramount to achieving complex molecular architectures with high fidelity. The choice between the tert-butyloxycarbonyl (Boc) and the 9-fluorenylmethyloxycarbonyl (Fmoc) strategies for the protection of amine or other reactive functionalities on derivatives of molecules like 4-methoxy-4-oxobutanoic acid can significantly impact yield, purity, and the overall feasibility of a synthetic route. This guide provides an in-depth, objective comparison of these two cornerstone methodologies, supported by experimental data and field-proven insights to inform your synthetic planning.

The Core Principle: Orthogonal Protection

At the heart of multi-step synthesis is the concept of orthogonal protection. This strategy employs protecting groups that can be selectively removed under specific and distinct conditions, without affecting other protecting groups within the same molecule.[1] This allows for the precise and controlled unmasking of reactive sites, which is fundamental for building complex molecules like peptides and other pharmaceutical intermediates. The primary distinction between the Boc and Fmoc strategies lies in their differing labilities: the Boc group is acid-labile, while the Fmoc group is base-labile.[2] This fundamental difference dictates the entire synthetic approach, including the choice of reagents and reaction conditions.

The Boc Strategy: A Classic Approach

The tert-butyloxycarbonyl (Boc) group is a well-established, acid-labile protecting group.[3] In the context of a 4-methoxy-4-oxobutanoic acid derivative, the Boc group would typically be used to protect a primary or secondary amine.

Protection Mechanism: The Boc group is introduced by reacting the amine with di-tert-butyl dicarbonate (Boc₂O) under basic or sometimes neutral conditions.[4][5] The reaction proceeds via nucleophilic attack of the amine on one of the carbonyl carbons of Boc₂O.[5]

Deprotection Mechanism: Removal of the Boc group is achieved under acidic conditions, typically with trifluoroacetic acid (TFA) in a solvent like dichloromethane (DCM).[3][6] The mechanism involves protonation of the carbonyl oxygen, followed by the loss of a stable tert-butyl cation, which then forms isobutylene and a proton. The resulting carbamic acid is unstable and decomposes to the free amine and carbon dioxide.[]

The Fmoc Strategy: The Milder Alternative

The 9-fluorenylmethyloxycarbonyl (Fmoc) group is a base-labile protecting group that has become the preferred choice for many applications, particularly in solid-phase peptide synthesis (SPPS), due to its milder deprotection conditions.[3][8]

Protection Mechanism: The Fmoc group is typically introduced by reacting the amine with Fmoc-OSu (9-fluorenylmethylsuccinimidyl carbonate) or Fmoc-Cl (9-fluorenylmethyl chloroformate) under basic conditions.[9][10]

Deprotection Mechanism: The key to the Fmoc group's utility is its removal under mild basic conditions, most commonly with a 20% solution of piperidine in N,N-dimethylformamide (DMF).[8] The deprotection occurs via a β-elimination mechanism. The proton on the C9 position of the fluorenyl ring is acidic and is abstracted by the base, leading to the elimination of dibenzofulvene and the formation of a carbamate, which then decarboxylates to yield the free amine.[9]

Head-to-Head Comparison: Boc vs. Fmoc

The choice between Boc and Fmoc protection strategies is a critical decision in the synthesis of 4-methoxy-4-oxobutanoic acid derivatives and depends on several factors, including the stability of the target molecule, the presence of other functional groups, and the overall synthetic strategy.

Feature	Boc Strategy	Fmoc Strategy
α-Amino Protecting Group	tert-Butyloxycarbonyl (Boc)	9-Fluorenylmethyloxycarbonyl (Fmoc)
Deprotection Condition	Moderately strong acid (e.g., Trifluoroacetic acid - TFA)[3][11]	Mild base (e.g., 20% Piperidine in DMF)[8]
Side-Chain Protection	Typically Benzyl-based (Bzl)	Typically tert-Butyl-based (tBu)
Final Cleavage Reagent	Strong acid (e.g., Hydrofluoric acid - HF)[3]	Strong acid (e.g., Trifluoroacetic acid - TFA)[3]
Key Advantage	Can be advantageous for long or difficult sequences prone to aggregation due to protonation of the N-terminus during deprotection.[3]	Milder deprotection conditions are compatible with a wider range of sensitive amino acids and post-translational modifications.[3][8]
Key Disadvantage	Requires hazardous strong acids for final cleavage and specialized equipment.	The Fmoc group and its byproducts can promote aggregation in some cases.[12]

Causality Behind Experimental Choices

• Acid vs. Base Lability: The core difference dictates the entire orthogonal scheme. If your 4-methoxy-4-oxobutanoic acid derivative contains other acid-sensitive groups (like tert-butyl esters), the Fmoc strategy is generally preferred to avoid their premature cleavage.[13] Conversely, if the molecule is sensitive to basic conditions, the Boc strategy would be more suitable.

• Reagent Handling and Safety: The Boc strategy often requires the use of highly corrosive and toxic hydrofluoric acid (HF) for the final cleavage of side-chain protecting groups and from the resin in SPPS.[3] This necessitates specialized laboratory equipment and stringent safety protocols. The Fmoc strategy, while still using strong acid (TFA) for final cleavage, avoids the routine use of HF, making it a more accessible and safer option for many laboratories.[8]

• Aggregation Issues: For certain sequences, particularly in peptide synthesis, the repetitive acidic deprotection in the Boc strategy can help to disrupt interchain hydrogen bonding by protonating the newly revealed N-terminus, which can improve solvation and reduce aggregation.[3]

Experimental Protocols

The following are generalized, step-by-step methodologies for the protection and deprotection of an amino derivative of 4-methoxy-4-oxobutanoic acid.

Boc Protection Protocol

• Dissolution: Dissolve the amino derivative of 4-methoxy-4-oxobutanoic acid (1.0 equivalent) in a suitable solvent such as a 1:1 mixture of dioxane and water.

• Basification: Add a base like sodium hydroxide or triethylamine (2.0 equivalents) to the solution.

• Boc₂O Addition: Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.1 equivalents) in dioxane to the reaction mixture at 0°C.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC or LC-MS.

• Work-up: Once the reaction is complete, concentrate the mixture to remove the organic solvent. Acidify the aqueous layer with a mild acid (e.g., citric acid) to pH 3-4 and extract the product with an organic solvent like ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography if necessary.

Boc Deprotection Protocol

• Dissolution: Dissolve the Boc-protected compound in dichloromethane (DCM).

• TFA Addition: Add an excess of trifluoroacetic acid (TFA), typically in a 1:1 ratio with DCM, at 0°C.

• Reaction: Stir the reaction mixture at room temperature for 1-2 hours, monitoring by TLC or LC-MS.

• Work-up: Concentrate the reaction mixture under reduced pressure to remove the TFA and DCM.

• Purification: The resulting amine salt can often be used directly or neutralized with a base and purified further if needed.

Fmoc Protection Protocol

• Dissolution: Dissolve the amino derivative of 4-methoxy-4-oxobutanoic acid (1.0 equivalent) in a 10% aqueous sodium carbonate solution or a mixture of dioxane and aqueous sodium bicarbonate.[9]

• Fmoc-OSu Addition: Slowly add a solution of Fmoc-OSu (1.05 equivalents) in dioxane or acetone to the amino acid solution with vigorous stirring at 0-5°C.[9]

• Reaction: Allow the reaction mixture to warm to room temperature and stir for several hours or overnight.[9]

• Work-up: Dilute the reaction mixture with water and wash with diethyl ether to remove unreacted Fmoc-OSu. Acidify the aqueous layer to pH 2-3 with dilute hydrochloric acid to precipitate the product.[9]

• Purification: Collect the precipitate by filtration, wash with cold water, and dry.

Fmoc Deprotection Protocol

• Dissolution: Dissolve the Fmoc-protected compound in N,N-dimethylformamide (DMF).

• Piperidine Addition: Add a 20% (v/v) solution of piperidine in DMF to the reaction mixture.

• Reaction: Stir the reaction at room temperature for 10-30 minutes. The deprotection is often very rapid.

• Work-up: The reaction mixture can often be taken to the next step directly after ensuring the removal of piperidine and the dibenzofulvene byproduct, typically through washing steps in solid-phase synthesis or extractive work-up in solution-phase.

Visualizing the Workflows

Boc Protection and Deprotection Cycle

Caption: Boc protection/deprotection workflow.

Fmoc Protection and Deprotection Cycle

Caption: Fmoc protection/deprotection workflow.

Conclusion and Recommendations

Both Boc and Fmoc strategies are powerful tools for the synthesis of complex molecules. For derivatives of 4-methoxy-4-oxobutanoic acid, the choice will ultimately depend on the specific requirements of the synthetic route.

• The Fmoc strategy is generally the method of choice for routine synthesis due to its milder deprotection conditions, which are compatible with a broader range of functional groups and reduce the risk of side reactions.[3] Its amenability to automation has also contributed to its widespread adoption.[8]

• The Boc strategy , while requiring more hazardous reagents and specialized handling, remains a valuable and sometimes superior option, particularly for synthesizing molecules that are prone to aggregation or contain base-sensitive functionalities.[3]

A thorough understanding of the chemistry behind each strategy is crucial for troubleshooting and optimizing synthetic protocols. By carefully considering the factors outlined in this guide, researchers can make an informed decision to select the most appropriate protection strategy for their specific needs, ultimately leading to a more efficient and successful synthesis.

References

• Wobclass. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol. [Link]

• ResearchGate. Orthogonal and safety-catch protecting group strategies in solid-phase... [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

• ACS Publications. Orthogonal Electrochemical Amine Deprotection: Toward Sustainable Strategies for Peptide Synthesis | Organic Letters. [Link]

• PMC. An Orthogonal Protection Strategy for the Synthesis of Conotoxins Containing Three Disulfide Bonds. [Link]

• eScholarship. Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z‑Arg-Lys-AOMK. [Link]

• Slideshare. T boc fmoc protocols in peptide synthesis. [Link]

• Wobclass. Fmoc vs Boc: Choosing the Right Amino Acid Derivative for Your Peptide Synthesis. [Link]

• Lokey Lab Protocols. Fmoc. [Link]

• Methods in Molecular Biology. Methods for Removing the Fmoc Group. [Link]

• Royal Society of Chemistry. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. [Link]

• Common Organic Chemistry. Boc Protection Mechanism (Boc2O). [Link]

• ResearchGate. (A) Comparison of Boc and Fmoc SPPS. Fmoc/tBu SPPS employs removal of... [Link]

• ACS Publications. Deprotection of N-Boc Groups under Continuous-Flow High-Temperature Conditions. [Link]

• Royal Society of Chemistry. Dual protection of amino functions involving Boc. [Link]

• MDPI. A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. [Link]

• PubMed. A comparison of Boc and Fmoc SPPS strategies for the preparation of C-terminal peptide α-thiolesters: NY-ESO-1 ³⁹Cys-⁶⁸Ala-COSR. [Link]

• Wikipedia. tert-Butyloxycarbonyl protecting group. [Link]

• ACS GCI Pharmaceutical Roundtable Reagent Guides. BOC Deprotection. [Link]

• Master Organic Chemistry. Amine Protection and Deprotection. [Link]

• PMC. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? [Link]

• PMC. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. [Link]

• ResearchGate. Green Chemistry. [Link]

• Organic Chemistry Portal. Fmoc-Protected Amino Groups. [Link]

• ResearchGate. What is the best method to deprotect Fmoc in solution phase? [Link]

• ResearchGate. Comparison of Fmoc and Boc methods currently used for the chemical synthesis of peptides. [Link]

• LifeTein. Basic Peptides synthesis introduction. [Link]

• Matrix Fine Chemicals. 4-METHOXY-4-OXOBUTANOIC ACID | CAS 3878-55-5. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. organic-chemistry.org [organic-chemistry.org]
• 5. Boc Protection Mechanism (Boc2O) [commonorganicchemistry.com]
• 6. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Lokey Lab Protocols: Fmoc [lokeylab.wikidot.com]
• 11. researchgate.net [researchgate.net]
• 12. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]

Cost-benefit analysis of using 2-(Tert-butoxycarbonyl)-4-methoxy-4-oxobutanoic acid versus other aspartic acid esters

A Senior Application Scientist's Guide to Aspartic Acid Esters in Peptide Synthesis: A Cost-Benefit Analysis

For researchers, scientists, and drug development professionals, the meticulous selection of protected amino acids is a cornerstone of successful peptide synthesis. This decision directly impacts yield, purity, and overall cost-effectiveness. Among the trifunctional amino acids, aspartic acid presents a notorious challenge due to the propensity of its side chain to form an aspartimide, a cyclic imide that can lead to a cascade of impurities. This guide provides a comprehensive cost-benefit analysis of using 2-(Tert-butoxycarbonyl)-4-methoxy-4-oxobutanoic acid, also known as Boc-L-aspartic acid 4-methyl ester, versus other commonly employed aspartic acid esters in peptide synthesis.

The crux of the issue with aspartic acid lies in the nucleophilic attack of the backbone amide nitrogen on the side-chain ester, particularly under the basic conditions of Fmoc deprotection in Solid-Phase Peptide Synthesis (SPPS).[1][2] This intramolecular cyclization, known as aspartimide formation, results in a five-membered succinimide ring that is susceptible to ring-opening, leading to the formation of difficult-to-separate α- and β-peptides, as well as racemization at the aspartic acid residue.[1][3] The choice of the β-carboxyl protecting group is therefore a critical parameter in mitigating this deleterious side reaction.[1]

Understanding the Contenders: A Comparative Overview

This guide will focus on a comparative analysis of several key aspartic acid derivatives, with a central focus on the utility of 2-(Tert-butoxycarbonyl)-4-methoxy-4-oxobutanoic acid.

• Boc-L-aspartic acid 4-methyl ester (Boc-Asp(OMe)-OH): The subject of our primary analysis, this derivative combines the acid-labile Boc protecting group for the α-amine with a methyl ester for the β-carboxyl group.[4][5]

• Fmoc-L-aspartic acid 4-tert-butyl ester (Fmoc-Asp(OtBu)-OH): The workhorse in Fmoc-based SPPS, it utilizes a base-labile Fmoc group for the α-amine and an acid-labile tert-butyl ester for the side chain.[6]

• Z-L-aspartic acid 4-methyl ester (Z-Asp(OMe)-OH): A more traditional derivative, employing the hydrogenolysis-labile benzyloxycarbonyl (Z) group for N-α protection.[7][8]

• Aspartic Acid Derivatives with Bulky Side-Chain Protection: To sterically hinder aspartimide formation, derivatives with bulky ester groups like 3-ethyl-3-pentyl (OEpe) or 5-n-butyl-5-nonyl (OBno) have been developed.[6][9]

Cost-Benefit Analysis: A Multifaceted Approach

The selection of an appropriate aspartic acid derivative is not merely a matter of chemical compatibility but also a strategic decision impacting project timelines and budgets. The global market for aspartic acid was valued at approximately USD 107.8 million in 2023 and is projected to grow, indicating its widespread use and economic significance.[10][11]

Derivative	Primary Synthesis Strategy	Advantages	Disadvantages	Relative Cost
Boc-Asp(OMe)-OH	Boc-SPPS, Solution Phase	Versatile intermediate for various bioactive molecules.[4][12][13]	Limited use in modern Fmoc-SPPS. Methyl ester requires saponification for deprotection, which can have side reactions.[]	Moderate
Fmoc-Asp(OtBu)-OH	Fmoc-SPPS	"Workhorse" for Fmoc synthesis, good compatibility with automated synthesizers.[7] Low cost and ease of use.[1]	High risk of aspartimide formation in susceptible sequences (e.g., Asp-Gly).[7][15]	Low to Moderate
Z-Asp(OMe)-OH	Solution Phase, some Boc-SPPS	Orthogonal to acid-labile Boc and base-labile Fmoc groups.[7]	Primarily for solution-phase; catalytic hydrogenation for deprotection can be complex.[7]	Moderate
Fmoc-Asp(Bulky Ester)-OH	Fmoc-SPPS	Significantly reduced risk of aspartimide formation due to steric hindrance.[6][9]	Higher cost. Bulky groups can sometimes lead to lower coupling efficiency.[16]	High

Table 1. Cost-Benefit at a Glance: Comparing Aspartic Acid Esters.

Deep Dive: Performance and Mechanistic Considerations

1. 2-(Tert-butoxycarbonyl)-4-methoxy-4-oxobutanoic acid (Boc-Asp(OMe)-OH): A Niche Player with Specific Applications

Boc-Asp(OMe)-OH is a valuable intermediate in the synthesis of various pharmaceuticals, including isoxazoline glycoprotein IIb/IIIa antagonists and glutamic acid analogs.[4][12] Its utility in standard peptide synthesis, particularly Fmoc-SPPS, is limited. The Boc protecting group necessitates an acid-based deprotection strategy, which is orthogonal to the base-labile Fmoc group.[][] The methyl ester on the side chain requires saponification (basic hydrolysis) for removal, which can introduce its own set of challenges, including potential side reactions.[]

However, in the context of Boc-based SPPS or solution-phase synthesis, Boc-Asp(OMe)-OH offers a cost-effective option. The synthesis of this compound can be achieved from L-aspartic acid-beta-methyl ester hydrochloride.[18]

Workflow Diagram: Boc-SPPS using Boc-Asp(OMe)-OH

Caption: Boc-SPPS workflow incorporating Boc-Asp(OMe)-OH.

2. Fmoc-Asp(OtBu)-OH: The Prevalent but Problematic Choice

For Fmoc-based SPPS, Fmoc-Asp(OtBu)-OH is the most commonly used derivative due to its compatibility with the overall protection strategy.[6] The tert-butyl ester is readily cleaved under the final acidic conditions used to release the peptide from the resin.[] However, its susceptibility to aspartimide formation, especially in sequences like Asp-Gly, Asp-Ser, and Asp-Asn, is a significant drawback.[2][15]

Experimental Protocol: Quantifying Aspartimide Formation

A common method to assess the extent of aspartimide formation involves the synthesis of a model peptide known to be prone to this side reaction, such as scorpion toxin II (VKDGYI).[1][9]

Step-by-Step Methodology:

• Peptide Synthesis: Synthesize the model peptide using standard Fmoc-SPPS protocols with the aspartic acid derivative .

• Extended Piperidine Treatment: After incorporation of the Asp residue, subject the peptidyl-resin to an extended treatment with the piperidine solution used for Fmoc deprotection to simulate the cumulative exposure during a long synthesis.

• Cleavage and Deprotection: Cleave the peptide from the resin and remove all side-chain protecting groups using a standard cleavage cocktail (e.g., TFA/TIS/H2O).

• HPLC Analysis: Analyze the crude peptide by reverse-phase HPLC.

• Quantification: Integrate the peak areas of the desired peptide and the aspartimide-related byproducts (α- and β-peptides, and their epimers). Mass spectrometry can be used to confirm the identity of the peaks.[1]

3. Aspartic Acid Esters with Bulky Side-Chains: An Effective but Costly Solution

To physically block the nucleophilic attack that initiates aspartimide formation, researchers have developed Fmoc-Asp derivatives with sterically hindering side-chain esters.[6] These have proven to be highly effective at suppressing this side reaction.[9] However, this enhanced performance comes at a higher financial cost, and the bulky nature of these groups can occasionally impede coupling efficiency.[16]

Data Presentation: Comparative Aspartimide Formation

Aspartic Acid Derivative	Model Peptide Sequence	% Aspartimide-Related Byproducts
Fmoc-Asp(OtBu)-OH	VKDGYI	High (Sequence Dependent)
Fmoc-Asp(OMpe)-OH	VKDGYI	Significantly Reduced
Fmoc-Asp(OBno)-OH	VKDGYI	Very Low

Table 2. Quantitative comparison of aspartimide formation for different protecting groups in a model peptide.[1]

Strategies to Mitigate Aspartimide Formation

Beyond the choice of protecting group, several procedural modifications can help to reduce the incidence of aspartimide formation:

• Modified Deprotection Cocktails: The addition of a weak acid, such as formic acid or acetic acid, to the piperidine deprotection solution can significantly suppress aspartimide formation.[19][20]

• Backbone Protection: A more advanced strategy involves the introduction of a protecting group on the amide backbone nitrogen following the aspartic acid residue. This completely prevents the initial cyclization. However, this can introduce its own challenges, such as difficult coupling steps.[15]

• Use of Dipeptides: Incorporating pre-formed dipeptides, such as Fmoc-Asp(OtBu)-Gly-OH, can circumvent the problematic deprotection step at the aspartic acid residue.[2]

Logical Relationship: Aspartimide Formation and Mitigation

Caption: The pathway of aspartimide formation and key mitigation strategies.

Conclusion and Recommendations

The choice of an aspartic acid ester is a critical decision in peptide synthesis, with significant implications for both scientific success and economic feasibility.

• For routine Fmoc-SPPS of non-problematic sequences, Fmoc-Asp(OtBu)-OH remains a viable and cost-effective option.[1]

• For sequences known to be susceptible to aspartimide formation, the use of Fmoc-Asp derivatives with bulky side-chain esters is highly recommended, despite the higher initial cost, as it can lead to significant savings in purification time and resources.[1]

• 2-(Tert-butoxycarbonyl)-4-methoxy-4-oxobutanoic acid (Boc-Asp(OMe)-OH) is a specialized reagent, best suited for Boc-based SPPS and solution-phase synthesis , or as a key intermediate in the synthesis of specific small molecule pharmaceuticals.[4][13] Its direct application in modern Fmoc-SPPS is limited.

Ultimately, a thorough understanding of the peptide sequence and the available synthetic methodologies will guide the most prudent choice of aspartic acid derivative, balancing the upfront cost of reagents with the downstream expenses of purification and potential batch failure.

References

• A Comparative Guide to Aspartic Acid Protecting Groups in Fmoc Solid-Phase Peptide Synthesis - Benchchem. (n.d.).
• A Comparative Guide to Aspartic Acid Derivatives in Solid-Phase Peptide Synthesis: H-Asp(OtBu) - Benchchem. (n.d.).
• A Comparative Cost-Benefit Analysis of Z-Asp(OMe)-OH in Peptide Synthesis - Benchchem. (n.d.).
• Aggregation, Racemization and Side Reactions in Peptide Synthesis - AAPPTEC. (n.d.).
• Aspartimide Formation in Solid-Phase Peptide Synthesis (SPPS). (n.d.).
• Green Chemistry of Minimal-Protection Solid-Phase Peptide Synthesis | IntechOpen. (2023, August 11).
• Preventing aspartimide formation in Fmoc SPPS of Asp-Gly containing peptides--practical aspects of new trialkylcarbinol based protecting groups - PubMed. (2016, February 15).
• ASPARTIMIDE FORMATION - Iris Biotech GmbH. (n.d.).
• Cas 59768-74-0,Boc-L-aspartic acid 4-methyl ester - LookChem. (n.d.).
• Advances in Fmoc solid‐phase peptide synthesis - PMC - NIH. (n.d.).
• Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. (2025, August 6).
• Why Fmoc-Protected Amino Acids Dominate SPPS? - BOC Sciences. (n.d.).
• I. Formation of aminosuccinyl derivatives from aspartyl peptides: A known side reaction in unusual conditions - ResearchGate. (n.d.).
• Acid-Mediated Prevention of Aspartimide Formation in Solid Phase Peptide Synthesis | Organic Letters - ACS Publications. (2012, October 1).
• Amino Acid Protection & Deprotection Services - BOC Sciences. (n.d.).
• Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups - Research Collection. (n.d.).
• CAS 59768-74-0: Boc-L-aspartic acid 4-methyl ester - CymitQuimica. (n.d.).
• Boc-L-aspartic acid b-methyl ester - Chem-Impex. (n.d.).
• Aspartic Acid Market- Industry Analysis and Forecast (2024-2030). (2024, October 15).
• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. (2020, June 23).
• A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions - ResearchGate. (2025, December 5).
• Boc-L-aspartic acid 4-methyl ester (CAS NO:59768-74-0) - Scimplify. (n.d.).
• Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC. (n.d.).
• 2-((tert-Butoxycarbonyl)amino)-4-methoxy-4-oxobutanoic acid 98% | AiFChem, an Xtalpi Company | BuyChemJapan. (n.d.).
• CN102381999A - Synthetic method of L-aspartate-4-methyl ester-1-benzyl ester. (n.d.).
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-methoxy-4-oxobutanoic acid - PubChem. (n.d.).
• N-Benzyloxycarbonyl-L-aspartic acid 4-methyl ester | C13H15NO6 | CID 273302 - PubChem. (n.d.).
• Aspartic Acid Market Size, Share, Growth, Trends, and Forecast 2025-2034. (2025, August 28).
• Aspartic Acid Market Size, Share & Trends, 2034. (n.d.).
• Aspartic Acid Market Size, Share & Growth Report, 2030. (n.d.).
• Contents Generic Methods for Monomer Synthesis - The Royal Society of Chemistry. (n.d.).
• 856417-64-6|2-((tert-Butoxycarbonyl)amino)-4-methoxy-4-oxobutanoic acid|BLD Pharm. (n.d.).
• Acid-mediated prevention of aspartimide formation in solid phase peptide synthesis. (n.d.).
• 2-(Tert-Butoxycarbonylamino)-4-Methoxy-4-Oxobutanoic acid 98% - Avantor, Inc. (n.d.).
• PCSK9 ANTAGONIST BICYCLO-COMPOUNDS - European Patent Office - EP 3810129 B1 - Googleapis.com. (2019, June 20).
• CN111533656A - Synthesis method of tert-butyl 4-methoxy-3-oxobutyrate - Google Patents. (n.d.).
• Leveraging Hydrazide as Protection for Carboxylic Acid: Suppression of Aspartimide Formation during Fmoc Solid-Phase Peptide Synthesis | Organic Letters - ACS Publications. (2024, May 20).
• L-aspartic acid Market Research Report: Trends Overview, Growing CAGR of 4.5%, and Emerging Opportunities · Apiary. (n.d.).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. peptidechemistry.org [peptidechemistry.org]
• 3. media.iris-biotech.de [media.iris-biotech.de]
• 4. lookchem.com [lookchem.com]
• 5. (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-methoxy-4-oxobutanoic acid | C10H17NO6 | CID 10977771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. N-Benzyloxycarbonyl-L-aspartic acid 4-methyl ester | C13H15NO6 | CID 273302 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Preventing aspartimide formation in Fmoc SPPS of Asp-Gly containing peptides--practical aspects of new trialkylcarbinol based protecting groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. maximizemarketresearch.com [maximizemarketresearch.com]
• 11. grandviewresearch.com [grandviewresearch.com]
• 12. CAS 59768-74-0: Boc-L-aspartic acid 4-methyl ester [cymitquimica.com]
• 13. chemimpex.com [chemimpex.com]
• 15. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 18. CN102381999A - Synthetic method of L-aspartate-4-methyl ester-1-benzyl ester - Google Patents [patents.google.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Acid-mediated prevention of aspartimide formation in solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating the coupling efficiency of 2-(Tert-butoxycarbonyl)-4-methoxy-4-oxobutanoic acid compared to standard Boc-amino acids

Executive Summary

In Solid-Phase Peptide Synthesis (SPPS), the selection of side-chain protecting groups dictates not only the immediate coupling efficiency but also the long-term stability of the growing peptide chain. This guide provides an objective, data-driven comparison of 2-(Tert-butoxycarbonyl)-4-methoxy-4-oxobutanoic acid (commonly known as Boc-Asp(OMe)-OH) against standard Boc-amino acids. By analyzing steric accessibility, acylation kinetics, and the critical risk of base-catalyzed side reactions, we establish a framework for optimizing synthetic yields in complex peptide sequences.

Mechanistic Profiling: Boc-Asp(OMe)-OH vs. Standard Alternatives

Steric Accessibility and Acylation Kinetics

Boc-Asp(OMe)-OH features a beta-methyl ester protecting group . Compared to standard sterically hindered derivatives like Boc-Asp(OcHex)-OH (cyclohexyl ester) or bulky aliphatic amino acids (e.g., Boc-Val-OH), the methyl ester presents minimal steric bulk. Consequently, the initial activation and subsequent aminolysis (coupling) steps proceed with high efficiency. The acylation rate often exceeds 98% yield within a standard 1-hour coupling cycle, rivaling the fast kinetics of unhindered standard amino acids like Boc-Ala-OH.

The Aspartimide Pitfall: Electronic and Structural Causality

While the coupling efficiency of Boc-Asp(OMe)-OH is excellent, its utility is severely limited by sequence-dependent side reactions. The primary pitfall is aspartimide (succinimide) formation 1[1].

Because the methyl group is small and a relatively good leaving group, it fails to sterically shield the beta-carbonyl. During subsequent deprotection or neutralization steps, the adjacent N+1 backbone amide nitrogen acts as a nucleophile, attacking the beta-carbonyl and expelling methanol to form a stable five-membered aspartimide ring. This reaction is particularly prevalent in Asp-Gly, Asp-Ala, and Asp-Ser sequences where the adjacent residue lacks steric bulk [[2]](2]. In contrast, utilizing the beta-cyclohexyl ester (OcHex) significantly lowers aspartimide formation due to its massive steric shielding [[2]](2].

Mechanism of aspartimide formation from Boc-Asp(OMe)-OH during peptide synthesis.

Quantitative Performance Benchmarking

To objectively evaluate performance, we benchmark Boc-Asp(OMe)-OH against standard amino acids. The data below synthesizes expected outcomes based on steric profiles and known side-reaction kinetics during a standard 60-minute coupling cycle on an Asp-Gly model sequence.

Amino Acid Derivative	Side-Chain Protection	Steric Hindrance	Typical Coupling Yield (1h)	Aspartimide Risk (Asp-Gly)	Primary Challenge
Boc-Ala-OH	None	Low	>99.5%	N/A	None
Boc-Asp(OMe)-OH	Methyl ester (-OMe)	Low	>98.0%	High (5-10%)	Sequence instability
Boc-Asp(OBzl)-OH	Benzyl ester (-OBzl)	Moderate	>98.0%	Moderate (2-5%)	Moderate ring closure
Boc-Asp(OcHex)-OH	Cyclohexyl ester (-OcHex)	High	95.0 - 98.0%	Low (<1%)	Slower acylation rate

Data Interpretation: While Boc-Asp(OMe)-OH matches the high coupling efficiency of Boc-Ala-OH and Boc-Asp(OBzl)-OH, its high susceptibility to aspartimide formation makes it a suboptimal choice for sequences prone to this side reaction.

Self-Validating Experimental Protocol

To empirically validate the coupling efficiency and side-product formation of Boc-amino acids, we employ a rigorous "deprotect-couple-cleave" workflow. The following protocol utilizes an in situ neutralization strategy to suppress premature side reactions 3[3].

Step-by-step workflow for evaluating Boc-amino acid coupling efficiency.

Step-by-Step Methodology:

• Resin Preparation: Swell 0.1 mmol of Gly-loaded MBHA resin (substitution ~0.5 mmol/g) in Dichloromethane (DCM) for 30 minutes to ensure optimal diffusion kinetics [[4]](4].

• Boc Deprotection: Treat the resin with a 50% (v/v) solution of Trifluoroacetic Acid (TFA) in DCM for 20 minutes to remove the N-terminal Boc group. Wash extensively with DCM (5 × 1 min) 4[4].

• Activation and In Situ Neutralization:

  • In a separate vial, dissolve 0.4 mmol (4 equivalents) of Boc-Asp(OMe)-OH and 0.4 mmol of 1-Hydroxybenzotriazole (HOBt) in N,N-Dimethylformamide (DMF).

  • Add 0.4 mmol of N,N'-Diisopropylcarbodiimide (DIC) to initiate active ester formation.

  • Add 0.6 mmol of N,N-Diisopropylethylamine (DIEA) directly to the resin to neutralize the TFA salt in situ, immediately followed by the activated amino acid solution. This prevents base-catalyzed side reactions that occur if the resin is pre-neutralized and left standing 3[3].

  • Agitate for 60 minutes at room temperature.

• Cleavage: Dry the resin and cleave the peptide using anhydrous Hydrogen Fluoride (HF) containing 10% anisole (scavenger) at 0°C for 1 hour.

• Analytical Validation: Precipitate the cleaved peptide in cold diethyl ether. Dissolve the crude mixture in 0.1% TFA/water and analyze via Reversed-Phase HPLC (C18 column) using a linear gradient of 5% to 65% Acetonitrile over 30 minutes 5[5]. The coupling efficiency is calculated by integrating the target peptide peak against any unreacted deletion sequences and aspartimide byproducts.

Conclusion and Strategic Recommendations

While 2-(Tert-butoxycarbonyl)-4-methoxy-4-oxobutanoic acid exhibits excellent raw coupling efficiency due to its low steric hindrance, its application in modern SPPS is cautioned against for sequences containing Asp-Gly, Asp-Ala, or Asp-Ser motifs. The unhindered methyl ester provides insufficient protection against nucleophilic attack, leading to significant aspartimide formation. For robust synthesis, application scientists should prioritize bulkier protecting groups, such as the cyclohexyl ester (OcHex), which sacrifices a marginal degree of coupling speed for vastly superior sequence integrity.

References

• Aggregation, Racemization and Side Reactions in Peptide Synthesis - AAPPTEC. Available at: 2

• A Comparative Analysis of Boc-D-Homoserine Coupling Efficiency in Solid-Phase Peptide Synthesis - Benchchem. Available at:5

• Boc Solid Phase Peptide Synthesis - ChemPep. Available at: 3

• Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC. Available at: 1

• Boc-Asp(OMe)-OH = 98.0 TLC 59768-74-0 - Sigma-Aldrich. Available at: Link

• Practical Synthesis Guide to Solid Phase Peptide Chemistry - Peptide.com. Available at: 4

Sources

• 1. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. peptide.com [peptide.com]
• 3. chempep.com [chempep.com]
• 4. peptide.com [peptide.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

2-(Tert-butoxycarbonyl)-4-methoxy-4-oxobutanoic acid proper disposal procedures

Standard Operating Procedure: Handling and Disposal of 2-(Tert-butoxycarbonyl)-4-methoxy-4-oxobutanoic acid

Introduction & Chemical Causality

2-(Tert-butoxycarbonyl)-4-methoxy-4-oxobutanoic acid, universally referred to as Boc-Asp(OMe)-OH , is an orthogonally protected amino acid derivative critical to solid-phase peptide synthesis (SPPS). Structurally, it consists of a free alpha-carboxylic acid, a tert-butoxycarbonyl (Boc) protected amine, and a methyl ester at the beta-carboxyl position[1].

While the Boc group provides essential stability during coupling reactions, the free carboxylic acid moiety and the compound's fine, crystalline particulate nature dictate its specific handling and disposal requirements. Proper logistical management is essential to ensure operator safety, prevent cross-contamination in the laboratory, and maintain compliance with environmental regulations[2].

Hazard Assessment & Physicochemical Data

Before initiating any operational or disposal protocols, personnel must understand the physical and toxicological properties of the material. The fine powder form is highly prone to aerosolization, which acts as the primary vector for laboratory exposure[2].

Property / Hazard	Data / Classification	Operational Implication
CAS Number	856417-64-6 / 59768-74-0	Verify exact isomer/derivative before disposal[1].
Molecular Weight	247.25 g/mol	Relevant for molarity calculations in synthesis[1].
Physical State	Solid (White powder/crystals)	Prone to static cling and aerosolization.
Skin Irritation	GHS Category 2 (H315)	Requires nitrile gloves; reacts with skin moisture[2].
Eye Irritation	GHS Category 2A (H319)	Mandates safety goggles (safety glasses are insufficient)[2].
Respiratory Toxicity	GHS Category 3 (H335)	Must be handled in a fume hood or with an N95 respirator[2].

Causality Note: The localized irritation pathways (H315, H319) are driven by the mild acidity of the free carboxyl group when dissolved in physiological moisture (such as sweat or tears). The respiratory hazard (H335) is primarily a physical hazard caused by the inhalation of micro-particulates irritating the mucosal membranes, rather than systemic chemical toxicity[2].

Operational Handling Protocol

To prevent the generation of hazardous waste through accidental spills or contamination, strict handling procedures must be observed.

• Step 1: PPE Verification. Operators must don a standard laboratory coat, nitrile gloves (double-gloving is recommended during bulk transfer), and snug-fitting safety goggles. If a certified fume hood is unavailable, an N95 particulate respirator is mandatory to prevent inhalation[2].

• Step 2: Environmental Controls. Perform all weighing and transfers inside a certified chemical fume hood or a localized exhaust ventilation (LEV) powder weighing station.

• Step 3: Anti-Static Mitigation. Because the dry powder carries a static charge, use anti-static weighing boats and grounded metal spatulas. Causality: This prevents the powder from repelling off surfaces, which would otherwise contaminate the balance area and create uncontained hazardous waste.

Comprehensive Disposal Procedures

Boc-Asp(OMe)-OH must never be disposed of in standard municipal waste or flushed down the laboratory sink. It must be routed to an approved waste disposal plant[2][3].

Methodology A: Solid Waste Disposal (Unused or Expired Chemical)

• Collection: Transfer any unused, expired, or spilled Boc-Asp(OMe)-OH powder into a compatible, sealable high-density polyethylene (HDPE) container.

• Labeling: Label the container clearly as "Hazardous Solid Waste: Toxic/Irritant - Contains 2-(Tert-butoxycarbonyl)-4-methoxy-4-oxobutanoic acid".

• Storage: Store the sealed container in a cool, dry, locked hazardous waste cabinet away from strong oxidizing agents[2][4].

• Disposal: Submit the waste to a licensed Environmental Protection Agency (EPA) or Resource Conservation and Recovery Act (RCRA) approved incineration facility[3].

Methodology B: Liquid Waste Disposal (Synthesis Effluent) During peptide synthesis, this compound is typically dissolved in organic solvents such as N,N-Dimethylformamide (DMF) or Dichloromethane (DCM).

• Segregation: Determine the solvent used. Segregate liquid waste into "Halogenated" (e.g., DCM solutions) and "Non-Halogenated" (e.g., DMF solutions) carboys. Causality: Mixing halogenated and non-halogenated waste violates RCRA guidelines, significantly increases incineration costs, and can trigger unpredictable exothermic reactions.

• Neutralization Check: If the waste stream contains coupling reagents (like DIC or HATU) alongside the acid, ensure the solution is chemically quenched and verify via pH strip that the solution is stable before sealing the carboy. This self-validating step prevents pressure explosions in storage.

• Venting: Use vented caps on liquid waste carboys to prevent pressure buildup from off-gassing.

Methodology C: Contaminated Consumables

• Gathering: Collect all contaminated weighing boats, pipette tips, and empty packaging[3].

• Containment: Place items into a designated, heavy-duty chemical waste bag.

• Processing: Dispose of as solid chemical waste via incineration. Do not attempt to wash and reuse disposable plastics, as aqueous washing generates unnecessary secondary liquid waste streams.

Spill Response & Decontamination Workflow

Immediate and methodical response to spills prevents widespread laboratory contamination and respiratory exposure.

Decision matrix and workflow for Boc-Asp(OMe)-OH spill containment.

Step-by-Step Spill Protocol:

• Evacuation & Assessment: If the spill is large (>50g) and outside a fume hood, evacuate the immediate area to allow suspended dust to settle.

• Aerosolization Prevention: Do not dry sweep. Lightly mist the spilled powder with water or cover it with damp absorbent paper. Causality: Dry sweeping propels the fine particulates into the air, directly violating the P261 precautionary statement (Avoid breathing dust) and triggering H335 respiratory irritation[2].

• Collection: Use a non-sparking scoop or a HEPA-filtered vacuum dedicated to chemical spills to collect the moistened material.

• Surface Decontamination: Wash the affected surface thoroughly with soap and plenty of water, as the compound is an organic acid and leaves irritating residues[2]. Wipe down with 70% ethanol to finish.

• Final Disposal: Place all collected materials and cleaning supplies into a hazardous solid waste container[3].

References

Sources

• 1. 856417-64-6 | CAS DataBase [m.chemicalbook.com]
• 2. file.bldpharm.com [file.bldpharm.com]
• 3. Page loading... [guidechem.com]
• 4. Page loading... [guidechem.com]